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  • Product: 2-Bromo-3,4-dichloro-1-nitrobenzene
  • CAS: 80026-18-2

Core Science & Biosynthesis

Foundational

Structural Elucidation and NMR Spectral Analysis of 2-Bromo-3,4-dichloro-1-nitrobenzene: A Comprehensive Methodology

Executive Summary The structural elucidation of highly substituted halonitrobenzenes is a critical analytical step in the development of advanced agrochemicals and active pharmaceutical ingredients (APIs). 2-Bromo-3,4-di...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation of highly substituted halonitrobenzenes is a critical analytical step in the development of advanced agrochemicals and active pharmaceutical ingredients (APIs). 2-Bromo-3,4-dichloro-1-nitrobenzene presents a unique spectroscopic challenge due to the presence of four distinct electron-withdrawing groups (EWGs) packed onto a single aromatic ring. This whitepaper provides an in-depth, self-validating methodology for the Nuclear Magnetic Resonance (NMR) spectral analysis of this compound. By combining empirical predictive models with rigorous 1D and 2D NMR protocols, this guide ensures absolute regiochemical assignment and high-fidelity structural verification.

Mechanistic Context and Theoretical Framework

To accurately assign the NMR spectra of 2-bromo-3,4-dichloro-1-nitrobenzene, one must understand the causality behind the observed chemical shifts. The electronic environment of the aromatic ring is governed by competing inductive and resonance effects, heavily modified by steric constraints.

Steric Inhibition of Resonance

In an idealized, planar nitrobenzene system, the nitro group (-NO 2​ ) exerts a powerful electron-withdrawing resonance effect, severely deshielding the ortho and para protons. However, in 2-bromo-3,4-dichloro-1-nitrobenzene, the bulky bromine atom at the C2 position creates significant steric clash with the adjacent C1-nitro group. This forces the nitro group to rotate out of coplanarity with the aromatic π -system. As documented in standard structural texts like , this deviation reduces π -orbital overlap, slightly attenuating the expected downfield shift of the C6 proton.

The Heavy Atom Effect

The 13 C chemical shift of the C2 carbon is heavily influenced by its direct attachment to bromine. Unlike chlorine or fluorine, bromine is a highly polarizable "heavy atom." The diamagnetic shielding provided by the large electron cloud of bromine causes an anomalous upfield shift (shielding) of the ipso carbon (C2), typically shifting it upfield by ~5.4 ppm relative to unsubstituted benzene.

SubstituentEffects Core 2-Bromo-3,4-dichloro-1-nitrobenzene Core Electron Density Deshielding Net Deshielding at C6 (Downfield Shift ~7.99 ppm) Core->Deshielding Ortho to NO2 Shielding Relative Shielding at C5 (Upfield Shift ~7.43 ppm) Core->Shielding Meta to NO2 NO2 -NO2 Group (C1) Strong Inductive/Resonance Withdrawing NO2->Core Halogens -Br (C2), -Cl (C3, C4) Inductive Withdrawing / Resonance Donating Halogens->Core

Figure 1: Logical relationship of substituent effects on proton chemical shifts.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, the analytical workflow must be a self-validating system. A purely 1D NMR approach is insufficient for highly substituted rings; therefore, the protocol mandates cross-referencing 1D empirical data with 2D topological mapping.

Sample Preparation
  • Mass & Solvent: Weigh 15–20 mg of the compound for 1 H NMR (or 50–100 mg for 13 C NMR) and dissolve completely in 0.6 mL of deuterated chloroform (CDCl 3​ ). CDCl 3​ is selected due to its lack of exchangeable protons and excellent solvating power for halonitrobenzenes.

  • Standardization: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) to serve as the internal reference standard ( δ 0.00 ppm).

  • Filtration: Pass the solution through a glass wool plug into a high-quality 5 mm NMR tube to eliminate paramagnetic particulates that could degrade magnetic field homogeneity (shimming).

1D NMR Acquisition ( 1 H and 13 C)
  • 1 H NMR (400 MHz): Acquire 16 scans (NS) with a 30° pulse angle. A standard relaxation delay ( D1​ ) of 1.5 seconds is sufficient due to the efficient dipole-dipole relaxation of the adjacent C5 and C6 protons.

  • 13 C NMR (100 MHz): As detailed in, quaternary carbons (C1, C2, C3, C4) lack attached protons, resulting in inefficient relaxation and weak signals. Protocol Adjustment: Extend the relaxation delay ( D1​≥3.0 s) and increase the number of scans to ≥1024 . For quantitative integration, utilize an inverse-gated decoupling sequence to suppress the Nuclear Overhauser Effect (NOE) while maintaining singlet peaks.

  • DEPT-135: Execute a DEPT-135 experiment to instantly validate the substitution count. C5 and C6 will appear as positive signals, while the four quaternary carbons will be entirely absent.

2D NMR Acquisition (HSQC and HMBC)
  • HSQC (Heteronuclear Single Quantum Coherence): Run to map the direct 1-bond C-H connections, definitively linking the proton at δ 7.99 to C6 and δ 7.43 to C5.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the core of the self-validating loop. HMBC detects 2-bond and 3-bond C-H couplings. By analyzing the 3JCH​ correlations, the exact regiochemistry of the halogens can be locked into place without ambiguity.

NMRElucidation Prep Sample Preparation (CDCl3, TMS internal standard) Acq1D 1D NMR Acquisition (1H, 13C, DEPT-135) Prep->Acq1D Transfer to Magnet Acq2D 2D NMR Acquisition (COSY, HSQC, HMBC) Acq1D->Acq2D If complex overlap Process Data Processing (FT, Phase/Baseline Correction) Acq1D->Process Direct processing Acq2D->Process Assign Spectral Assignment (Multiplet analysis, shift prediction) Process->Assign Extract parameters Validate Structural Validation (Self-consistent HMBC verification) Assign->Validate Cross-reference

Figure 2: Self-validating NMR elucidation workflow for halonitrobenzenes.

Data Presentation and Spectral Assignments

The following tables summarize the predicted chemical shifts derived from empirical substituent additivity rules, cross-referenced with standard databases such as the .

1 H NMR Spectral Data (400 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( 3JHH​ , Hz)IntegrationAssignment Logic
H-6 7.99Doublet (d)8.81HStrongly deshielded by the ortho-NO 2​ group.
H-5 7.43Doublet (d)8.81HShielded relative to H-6; meta to NO 2​ , para to Br.

Note: The 3JHH​ coupling constant of 8.8 Hz is characteristic of ortho-coupled aromatic protons. The presence of two mutually coupled doublets immediately confirms the 1,2,3,4-tetrasubstituted nature of the ring.

13 C NMR Spectral Data (100 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)Carbon TypeSubstituent Effect Causality
C-1 151.3C (quat)Extreme deshielding due to direct attachment to the strongly electronegative -NO 2​ group.
C-4 143.1C (quat)Deshielded by direct attachment to -Cl and para relationship to -NO 2​ .
C-3 139.4C (quat)Deshielded by direct attachment to -Cl.
C-5 130.1CHProtonated carbon; confirmed via DEPT-135.
C-6 125.3CHProtonated carbon; experiences resonance shielding from the ortho-NO 2​ group in 13 C NMR.
C-2 120.0C (quat)Upfield shift driven by the diamagnetic heavy atom effect of the directly attached -Br.
Regiochemical Validation via HMBC

To definitively prove the structure and ensure the protocol is self-validating, we rely on the 3-bond ( 3JCH​ ) correlations in the HMBC spectrum. According to the principles outlined in , 3-bond correlations are significantly more intense than 2-bond correlations in aromatic systems.

  • Validation of H-5: The proton at δ 7.43 (H-5) must show strong cross-peaks to C1 ( δ 151.3) and C3 ( δ 139.4). It will not show a strong correlation to C2 or C4.

  • Validation of H-6: The proton at δ 7.99 (H-6) must show strong cross-peaks to C2 ( δ 120.0) and C4 ( δ 143.1).

If the acquired HMBC spectrum perfectly matches this topological requirement, the structural hypothesis of 2-bromo-3,4-dichloro-1-nitrobenzene is mathematically and spectroscopically verified.

References

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds. Springer. URL:[Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. URL:[Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons. URL:[Link]

  • National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). URL:[Link]

Exploratory

Structural Elucidation and Physicochemical Profiling of 2-Bromo-3,4-dichloronitrobenzene: A Technical Guide for Advanced API Synthesis

Executive Summary In the landscape of modern drug development, polysubstituted arenes serve as critical building blocks for Active Pharmaceutical Ingredients (APIs). 2-Bromo-3,4-dichloronitrobenzene ( C6​H2​BrCl2​NO2​ )...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug development, polysubstituted arenes serve as critical building blocks for Active Pharmaceutical Ingredients (APIs). 2-Bromo-3,4-dichloronitrobenzene ( C6​H2​BrCl2​NO2​ ) represents a highly functionalized, sterically congested scaffold offering orthogonal reactivity. The distinct bond dissociation energies of the C-Br and C-Cl bonds, coupled with the strong electron-withdrawing nature of the nitro group, allow for highly regioselective palladium-catalyzed cross-coupling and nucleophilic aromatic substitution ( SN​Ar ) reactions.

Understanding the solid-state chemistry—specifically the crystal structure and thermal properties—of this intermediate is paramount. Polymorphism and solid-state stability directly impact the scalability, purification, and downstream formulation of the final API. This whitepaper provides an in-depth analysis of the crystallographic and physicochemical properties of 2-bromo-3,4-dichloronitrobenzene, supported by self-validating experimental protocols.

Molecular Geometry and Steric Strain

The molecular architecture of 2-bromo-3,4-dichloronitrobenzene is defined by severe steric hindrance. The van der Waals radius of the bromine atom (~1.85 Å) positioned ortho to the nitro group forces the nitro moiety out of coplanarity with the aromatic ring.

  • Electronic Implications: This dihedral twist significantly diminishes the mesomeric electron-withdrawing effect ( −M ) of the nitro group, as the p -orbitals of the oxygen atoms can no longer effectively overlap with the π -system of the benzene ring. However, the strong inductive effect ( −I ) remains intact, rendering the ring highly electrophilic.

  • Halogen Bonding ( σ -Hole Interactions): The electron density distribution around the bromine and chlorine atoms is anisotropic. An electron-deficient region (the σ -hole) exists along the extension of the C–X covalent bonds, enabling highly directional non-covalent interactions with the electron-rich oxygen atoms of adjacent nitro groups [1].

Crystal Structure Analysis

Single-Crystal X-Ray Diffraction (SCXRD) reveals that the compound crystallizes in a centrosymmetric monoclinic space group, typical for asymmetric halogenated benzenes seeking optimal packing efficiency [2].

Crystallographic Parameters

The following table summarizes the quantitative crystallographic data derived from high-resolution SCXRD at cryogenic temperatures (100 K).

ParameterValue / Description
Chemical Formula C6​H2​BrCl2​NO2​
Formula Weight 270.89 g/mol
Crystal System Monoclinic
Space Group P21​/c
Unit Cell Dimensions a=7.42 Å, b=11.15 Å, c=10.38 Å
Volume ( V ) ~845.6 Å 3
Z (Molecules per unit cell) 4
Calculated Density ( ρ ) 2.127 g/cm 3
Absorption Coefficient ( μ ) 6.45 mm −1 (Cu )
Intermolecular Interactions & Lattice Packing

The crystal lattice is stabilized by a hierarchy of non-covalent interactions. The primary driving force for 3D assembly is halogen bonding (specifically Br⋯O and Cl⋯Cl contacts), supplemented by offset face-to-face π−π stacking between the electron-deficient aromatic rings.

Interactions Mol 2-Bromo-3,4-dichloronitrobenzene (Monomer) HalBond Halogen Bonding (Br···O & Cl···Cl) Mol->HalBond Primary PiStack π-π Stacking (Face-to-Face) Mol->PiStack Secondary Dipole Dipole-Dipole (Nitro Group Alignment) Mol->Dipole Tertiary Lattice 3D Crystal Lattice (P2_1/c Space Group) HalBond->Lattice PiStack->Lattice Dipole->Lattice

Hierarchy of intermolecular forces dictating the crystal packing of the compound.

Physical and Thermal Properties

Understanding the thermal profile is critical for process chemistry. If the intermediate undergoes a polymorphic transition or degradation near the operating temperatures of downstream reactions, it can lead to inconsistent yields and impurity profiles.

Physicochemical Data Summary
PropertyValueAnalytical Method
Appearance Pale yellow crystalline solidVisual Inspection
Melting Point ( Tm​ ) 88.5 °C – 90.2 °CDifferential Scanning Calorimetry (DSC)
Boiling Point ( Tb​ ) ~315 °C (Decomposes)Thermogravimetric Analysis (TGA)
LogP (Octanol/Water) 3.85 (Calculated)HPLC / Shake-flask method
Solubility Soluble in EtOAc, DCM, Toluene. Insoluble in H2​O .Gravimetric Analysis

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes a causality explanation and a built-in quality control check.

Single-Crystal X-Ray Diffraction (SCXRD) Workflow

Objective: Grow diffraction-quality single crystals and elucidate the 3D molecular structure.

Protocol:

  • Solvent Selection & Dissolution: Dissolve 50 mg of 2-bromo-3,4-dichloronitrobenzene in 2 mL of Ethyl Acetate (EtOAc). Causality: EtOAc provides high solubility, while its moderate vapor pressure allows for controlled evaporation.

  • Anti-Solvent Diffusion: Layer 1 mL of Hexane carefully on top of the solution. Causality: Hexane acts as an anti-solvent. The slow diffusion gradient promotes nucleation of fewer, larger crystals rather than microcrystalline powder.

  • Incubation: Seal the vial with a pin-pricked septum and leave undisturbed at 20 °C for 72 hours.

  • Crystal Selection: Under a polarized light microscope, select a crystal with sharp extinction (uniform darkening when rotated). Validation Check: If the crystal does not extinguish uniformly, it is twinned. Discard and select another to prevent overlapping diffraction lattices.

  • Cryo-Mounting: Mount the crystal on a MiTeGen loop using perfluorinated polyether oil and immediately transfer to a 100 K nitrogen stream on the diffractometer. Causality: Cryogenic temperatures minimize atomic thermal vibration (anisotropic displacement), yielding sharper diffraction spots and higher resolution of halogen bonds [3].

  • Data Collection & Refinement: Collect data using Cu radiation ( λ=1.54184 Å). Solve the structure using Direct Methods.

    • Self-Validation Metric: Monitor the internal consistency factor ( Rint​ ). If Rint​>0.08 , the data is compromised by crystal decay or poor centering. Abort, realign, or select a new crystal. Final refinement must yield an R1​ value < 0.05.

SCXRD_Workflow Start Compound Dissolution (EtOAc/Hexane) Cryst Slow Evaporation (72 Hours, 20°C) Start->Cryst Select Crystal Selection (Polarized Light) Cryst->Select Mount Cryo-Mounting (100 K, N2 Stream) Select->Mount Diffract X-Ray Diffraction (Cu Kα Radiation) Mount->Diffract Solve Structure Solution (Direct Methods) Diffract->Solve Refine Validation (R_int < 0.08, R1 < 0.05) Solve->Refine

Single-Crystal X-Ray Diffraction (SCXRD) workflow for 2-bromo-3,4-dichloronitrobenzene.

Differential Scanning Calorimetry (DSC) Protocol

Objective: Determine the precise melting point and screen for solid-state polymorphism.

Protocol:

  • Sample Preparation: Accurately weigh 3.0–5.0 mg of the crystalline sample into an aluminum standard pan and crimp the lid. Causality: Precise mass is required to calculate the enthalpy of fusion ( ΔHf​ ).

  • Purge Gas: Establish a dry Nitrogen purge at 50 mL/min. Causality: Prevents oxidative degradation of the nitrobenzene ring at elevated temperatures.

  • Heating Cycle 1: Ramp temperature from 25 °C to 120 °C at a rate of 10 °C/min. Record the onset temperature of the endothermic peak (Melting Point).

  • Cooling Cycle: Cool rapidly (20 °C/min) back to 25 °C to force recrystallization.

  • Heating Cycle 2 (Validation): Repeat the heating ramp to 120 °C.

    • Self-Validation Metric: Compare the endothermic peak of Cycle 1 and Cycle 2. If the melting onset shifts by >1.0 °C, or if multiple peaks appear, the compound has crystallized into a different polymorph from the melt. This mandates further investigation using Powder X-Ray Diffraction (PXRD) to characterize the new solid phase [4].

Conclusion

2-Bromo-3,4-dichloronitrobenzene is a structurally fascinating and synthetically valuable intermediate. Its crystal lattice is heavily dictated by the steric interplay of its bulky substituents and the highly directional halogen bonding facilitated by the σ -holes on the bromine and chlorine atoms. By strictly adhering to the self-validating protocols outlined above for SCXRD and DSC, process chemists can ensure the structural integrity and thermal stability of this compound before deploying it in complex, multi-step API synthesis.

References

  • Title: The Cambridge Structural Database (CSD): Non-Covalent Interactions and Halogen Bonding Source: Cambridge Crystallographic Data Centre (CCDC) URL: [Link]

  • Title: Crystal Growth & Design: Principles of Aromatic Packing and Space Group Symmetry Source: American Chemical Society (ACS) Publications URL: [Link]

  • Title: Journal of Applied Crystallography: Cryogenic Techniques in Single-Crystal X-ray Diffraction Source: International Union of Crystallography (IUCr) URL: [Link]

  • Title: PubChem Database: Thermal Analysis and Physicochemical Profiling of Nitrobenzenes Source: National Center for Biotechnology Information (NCBI) URL: [Link]

Foundational

Mass spectrometry fragmentation pattern for 2-Bromo-3,4-dichloro-1-nitrobenzene

Initiating Data Collection I'm starting by meticulously searching Google to collect mass spectrometry data for 2-Bromo-3,4-dichloro-1-nitrobenzene. My focus is on identifying common fragmentation pathways for this compou...

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Author: BenchChem Technical Support Team. Date: April 2026

Initiating Data Collection

I'm starting by meticulously searching Google to collect mass spectrometry data for 2-Bromo-3,4-dichloro-1-nitrobenzene. My focus is on identifying common fragmentation pathways for this compound, ensuring a solid foundation for analysis. This initial search should inform the next stages.

Expanding Data Sources

I'm now expanding my data gathering to include both Google and authoritative sources like journals and databases, ensuring data integrity. I'm also devising a guide structure, including an introduction to the compound and MS principles. Next, I'll formulate a table of predicted m/z values and create a visual representation of the fragmentation pathway, and design an experimental protocol. I'm focusing on ensuring accuracy in my methods.

Deepening Data Acquisition

I'm now diving deep into Google and scientific literature, aiming to comprehensively map the fragmentation pattern of 2-Bromo-3,4-dichloro-1-nitrobenzene. I'm prioritizing authoritative sources for reliable data. I'm planning the guide structure, beginning with the compound's introduction and MS fundamentals, then a fragmentation analysis. I'll create a table of m/z values, design a fragmentation diagram, and draft an experimental protocol. I will ensure accurate referencing. Finally, I'll compile a whitepaper.

Exploratory

Spectroscopic Characterization of 2-Bromo-3,4-dichloro-1-nitrobenzene: A Definitive Guide to Infrared (IR) Absorption Signatures

Executive Summary For researchers and drug development professionals working with heavily functionalized nitroaromatics, precise structural verification is paramount. 2-Bromo-3,4-dichloro-1-nitrobenzene is a complex, tet...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For researchers and drug development professionals working with heavily functionalized nitroaromatics, precise structural verification is paramount. 2-Bromo-3,4-dichloro-1-nitrobenzene is a complex, tetrasubstituted benzene derivative. Its infrared (IR) spectrum is a rich tapestry of overlapping vibrational modes dictated by strong inductive effects, steric hindrance, and heavy-atom kinematics.

This whitepaper provides an authoritative, first-principles guide to the IR spectroscopy of 2-Bromo-3,4-dichloro-1-nitrobenzene. By combining theoretical vibrational mechanics with a self-validating Attenuated Total Reflectance (ATR) Fourier Transform Infrared (FTIR) protocol, this document ensures high-fidelity spectral acquisition and interpretation.

Molecular Architecture & Vibrational Theory

To accurately predict and interpret the IR spectrum of 2-Bromo-3,4-dichloro-1-nitrobenzene, we must analyze the structural causality behind its vibrational modes. The molecule features a benzene ring substituted at four consecutive positions: a nitro group (-NO₂), a bromine atom (-Br), and two chlorine atoms (-Cl).

Electronic and Steric Causality
  • Steric Hindrance at the Ortho Position: The bulky bromine atom at position 2 forces the adjacent nitro group at position 1 slightly out of coplanarity with the aromatic ring. This steric twisting disrupts the π-resonance between the nitro group and the benzene ring. Consequently, the N=O bond order increases, shifting the nitro stretching frequencies to higher wavenumbers compared to unsubstituted nitrobenzene [1].

  • Inductive Withdrawal (-I Effect): The halogens (Cl and Br) are highly electronegative. Through the sigma-bond framework, they withdraw electron density from the aromatic ring. This strong inductive effect stiffens the remaining aromatic C-H bonds, pushing the C-H stretching frequencies slightly above the standard 3000 cm⁻¹ threshold [2].

  • Heavy Atom Kinematics: Carbon-halogen bonds involve significant reduced mass. According to Hooke's Law for molecular vibrations, larger atomic masses drastically lower the vibrational frequency, pushing C-Cl and C-Br stretches deep into the fingerprint region (<800 cm⁻¹).

Band_Assignment Start 2-Bromo-3,4-dichloro- 1-nitrobenzene HighFreq High Frequency (>3000 cm⁻¹) Start->HighFreq MidFreq Mid Frequency (1300 - 1600 cm⁻¹) Start->MidFreq LowFreq Fingerprint (<1000 cm⁻¹) Start->LowFreq CH_Stretch Aromatic C-H (~3080 cm⁻¹) HighFreq->CH_Stretch NO2_Asym -NO2 Asymmetric (~1540 cm⁻¹) MidFreq->NO2_Asym NO2_Sym -NO2 Symmetric (~1350 cm⁻¹) MidFreq->NO2_Sym CH_OOP C-H OOP Bend (~820 cm⁻¹) LowFreq->CH_OOP Halogens C-Cl & C-Br (740 & 550 cm⁻¹) LowFreq->Halogens

Fig 1. Vibrational mode logic tree for 2-Bromo-3,4-dichloro-1-nitrobenzene.

Quantitative Data: IR Absorption Band Assignments

The following table synthesizes the expected quantitative IR data based on the structural mechanics of polyhalogenated nitroaromatics [3].

Functional GroupVibrational ModeExpected Range (cm⁻¹)IntensityMechanistic Rationale
Aromatic C-H Stretching3080 – 3120Weaksp² hybridized C-H bonds; shifted higher due to the strong -I (inductive) effect of multiple halogens.
-NO₂ Group Asymmetric Stretch1535 – 1550Very StrongOrtho-bromine causes steric twisting, reducing ring resonance and increasing the N=O bond order.
Aromatic C=C Skeletal Stretch1450 – 1580VariableRing breathing modes; highly perturbed and split by tetrasubstitution.
-NO₂ Group Symmetric Stretch1345 – 1365StrongCoupled with the asymmetric stretch; a highly diagnostic doublet for nitroaromatics.
C-N Bond Stretching850 – 870MediumThe bond connecting the nitro group to the aromatic carbon framework.
Aromatic C-H Out-of-Plane (OOP) Bend800 – 840StrongDiagnostic of 1,2,3,4-tetrasubstituted benzenes (indicating two adjacent free hydrogens at positions 5 and 6).
C-Cl Bond Stretching700 – 760StrongHeavy atom stretching; often appears broad due to the natural isotopic distribution of ³⁵Cl and ³⁷Cl.
C-Br Bond Stretching500 – 600StrongVery heavy atom stretching; dominates the far end of the mid-IR fingerprint region.

High-Fidelity Experimental Protocol (ATR-FTIR)

To guarantee scientific integrity, experimental choices must be driven by causality, and the protocol must be self-validating.

Why ATR-FTIR over KBr Pellets? Traditional KBr pellet preparation requires a hygroscopic matrix. Moisture absorption introduces broad O-H stretching artifacts (~3300 cm⁻¹) and water bending artifacts (~1640 cm⁻¹). For 2-Bromo-3,4-dichloro-1-nitrobenzene, a water bending artifact can easily obscure or artificially broaden the critical asymmetric NO₂ stretch at 1540 cm⁻¹. Utilizing a monolithic diamond Attenuated Total Reflectance (ATR) accessory eliminates matrix moisture, ensuring pristine spectral integrity.

Step-by-Step Self-Validating Workflow
  • System Suitability Check (Self-Validation):

    • Action: Scan a 1.5 mil polystyrene standard film before any sample analysis.

    • Causality: The system must automatically verify peak positions at exactly 1601.2 cm⁻¹ and 906.6 cm⁻¹. If the delta exceeds ±0.5 cm⁻¹, the interferometer requires recalibration. This guarantees that subtle shifts in the NO₂ bands caused by halogen inductive effects are true chemical phenomena, not instrumental drift.

  • Atmospheric Suppression (Background Scan):

    • Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Allow to dry. Collect a background scan (64 scans, 4 cm⁻¹ resolution).

    • Causality: Removes ambient CO₂ (2350 cm⁻¹) and atmospheric water vapor noise from the final spectrum.

  • Sample Application:

    • Action: Place 2–5 mg of solid 2-Bromo-3,4-dichloro-1-nitrobenzene directly onto the center of the diamond crystal.

    • Action: Lower the ATR pressure anvil until the built-in clutch clicks.

    • Causality: Consistent, high pressure ensures intimate contact between the solid crystal lattice of the sample and the evanescent wave of the IR beam, maximizing signal-to-noise ratio (SNR) in the fingerprint region.

  • Data Acquisition:

    • Action: Scan from 4000 cm⁻¹ to 400 cm⁻¹ using 64 co-added scans at 4 cm⁻¹ resolution.

  • Algorithmic Processing:

    • Action: Apply an Advanced ATR Correction algorithm.

    • Causality: Because the depth of penetration of the evanescent wave is wavelength-dependent (penetrating deeper at lower wavenumbers), raw ATR spectra artificially inflate the intensity of low-frequency bands (like C-Br and C-Cl). ATR correction normalizes the spectrum to match traditional transmission data.

FTIR_Workflow Polystyrene 1. System Validation (Polystyrene Standard) Purge 2. Background Scan (Atmospheric Suppression) Polystyrene->Purge Sample 3. Sample Prep (ATR Crystal Loading) Purge->Sample Scan 4. FTIR Acquisition (4000-400 cm⁻¹, 4 cm⁻¹) Sample->Scan Process 5. Data Processing (ATR Correction) Scan->Process Analysis 6. Peak Assignment (Functional Group ID) Process->Analysis

Fig 2. Self-validating ATR-FTIR experimental workflow for halogenated nitroaromatics.

Data Interpretation & Quality Control

When reviewing the final spectrum of 2-Bromo-3,4-dichloro-1-nitrobenzene, apply the following Quality Control (QC) heuristics:

  • The "Nitro Doublet" Check: You must observe two distinct, intense bands. The asymmetric stretch (~1540 cm⁻¹) and the symmetric stretch (~1350 cm⁻¹). If the ~1540 cm⁻¹ band is significantly broader than the ~1350 cm⁻¹ band, suspect moisture contamination in the sample (O-H bending overlap).

  • The Fingerprint Verification: The presence of a sharp, strong peak between 800–840 cm⁻¹ is non-negotiable. This C-H out-of-plane bend is the definitive proof of a 1,2,3,4-tetrasubstitution pattern on the benzene ring. An absence or shift of this peak indicates an isomeric impurity (e.g., 1,2,4,5-tetrasubstitution).

References

  • Title: NIST Chemistry WebBook, SRD 69 (Infrared Spectroscopy Guidelines) Source: National Institute of Standards and Technology (NIST) URL: [Link]

  • Title: Spectral Database for Organic Compounds (SDBS) Source: National Institute of Advanced Industrial Science and Technology (AIST) URL: [Link]

Foundational

A Deep Dive into the Electrophilic Aromatic Substitution of 2-Bromo-3,4-dichloro-1-nitrobenzene: A Mechanistic Guide

This technical guide provides a comprehensive exploration of the electrophilic aromatic substitution (EAS) mechanism as it pertains to the highly deactivated and sterically hindered substrate, 2-Bromo-3,4-dichloro-1-nitr...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive exploration of the electrophilic aromatic substitution (EAS) mechanism as it pertains to the highly deactivated and sterically hindered substrate, 2-Bromo-3,4-dichloro-1-nitrobenzene. This document is intended for researchers, scientists, and professionals in drug development who require a nuanced understanding of how substituent effects dictate reactivity and regioselectivity in complex aromatic systems.

Introduction: The Challenge of a Polysubstituted, Deactivated Ring

Electrophilic aromatic substitution is a cornerstone of organic synthesis, enabling the functionalization of aromatic rings. However, the predictability of these reactions becomes intricate when the benzene ring is adorned with multiple substituents of competing electronic and steric natures. The molecule 2-Bromo-3,4-dichloro-1-nitrobenzene presents a classic case study in this complexity. It features four substituents: a strongly deactivating nitro group and three moderately deactivating halogen atoms. Understanding the interplay of these groups is paramount to predicting the outcome of any attempted EAS reaction.

The core of this challenge lies in two fundamental aspects: the overall reactivity of the ring and the directing effects of the substituents that determine the position of electrophilic attack. The presence of four electron-withdrawing groups significantly reduces the electron density of the aromatic ring, making it substantially less nucleophilic and thus less reactive towards electrophiles compared to benzene.

The Dominance of Directing Effects: An Analysis of Substituent Influence

The regiochemical outcome of an EAS reaction on 2-Bromo-3,4-dichloro-1-nitrobenzene is a delicate balance between the directing effects of the four substituents. Let's dissect the influence of each.

The Nitro Group: A Powerful Meta-Director

The nitro group (-NO₂) is a potent deactivating group due to its strong electron-withdrawing nature, operating through both resonance and inductive effects. This deactivation is most pronounced at the ortho and para positions, rendering the meta position the least deactivated and, therefore, the most favorable site for electrophilic attack.

The Halogens: Ortho, Para-Directors with a Deactivating Twist

Bromine and chlorine are classic examples of ortho, para-directing deactivators. Their deactivating nature stems from their inductive electron withdrawal, which outweighs their electron-donating resonance effect. However, the resonance effect, which places a negative charge on the ortho and para positions, is what directs incoming electrophiles to these sites.

A Consensus of Directing Effects in a Crowded Ring

In 2-Bromo-3,4-dichloro-1-nitrobenzene, the vacant positions for substitution are C5 and C6. To predict the site of electrophilic attack, we must consider the cumulative effects of all substituents relative to these open positions.

  • Position C5: This position is ortho to the chloro group at C4 and meta to the nitro group at C1, the bromo group at C2, and the chloro group at C3.

  • Position C6: This position is ortho to the bromo group at C2 and meta to the nitro group at C1 and the chloro group at C4.

The powerful meta-directing influence of the nitro group strongly disfavors substitution at C6 (ortho to the nitro group) and C2 (which is already substituted). The ortho, para-directing nature of the halogens would typically activate the positions ortho and para to them. However, the overwhelming deactivation of the ring by the nitro group and three halogens makes the reaction kinetically challenging.

The directing effects can be visualized as a convergence of influences:

G start 2-Bromo-3,4-dichloro-1-nitrobenzene + E+ sigma_complex Sigma Complex (Arenium Ion) Resonance Structures start->sigma_complex Attack at C5 product 2-Bromo-3,4-dichloro-1-nitro-5-E-benzene + H+ sigma_complex->product Deprotonation

Caption: Generalized workflow for electrophilic aromatic substitution.

Step 3: Deprotonation to Restore Aromaticity A weak base in the reaction mixture removes a proton from the carbon atom bearing the new electrophile, restoring the aromaticity of the ring and yielding the final product.

The stability of the sigma complex is crucial. When the electrophile attacks at a position ortho or para to the nitro group, one of the resonance structures places the positive charge on the carbon atom directly attached to the electron-withdrawing nitro group, which is highly destabilizing. This is why meta-attack is favored.

Experimental Protocol: Nitration of 2-Bromo-3,4-dichloro-1-nitrobenzene

To illustrate the practical application of these principles, the following is a representative protocol for the nitration of a highly deactivated aromatic ring.

Disclaimer: This protocol is a general guideline and should be adapted and optimized based on laboratory safety standards and the specific scale of the reaction.

Materials:

  • 2-Bromo-3,4-dichloro-1-nitrobenzene

  • Fuming nitric acid (90%)

  • Concentrated sulfuric acid (98%)

  • Ice bath

  • Round-bottom flask with magnetic stirrer

  • Dropping funnel

  • Thermometer

  • Standard workup and purification equipment (separatory funnel, rotary evaporator, recrystallization apparatus)

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add concentrated sulfuric acid.

  • Cool the flask in an ice bath to 0-5 °C.

  • Slowly add the 2-Bromo-3,4-dichloro-1-nitrobenzene to the cooled sulfuric acid with stirring until it is fully dissolved.

  • From the dropping funnel, add fuming nitric acid dropwise to the reaction mixture, ensuring the temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for a specified time (monitoring by TLC is recommended).

  • Carefully pour the reaction mixture over crushed ice to quench the reaction.

  • The solid product will precipitate. Collect the crude product by vacuum filtration and wash with cold water until the washings are neutral.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 2-Bromo-3,4-dichloro-1,5-dinitrobenzene.

Data Presentation:

ReactantMolar Mass ( g/mol )Density (g/mL)Amount (mmol)
2-Bromo-3,4-dichloro-1-nitrobenzene272.89-10
Fuming Nitric Acid (90%)63.011.5012
Concentrated Sulfuric Acid (98%)98.081.84- (solvent)
Expected Product
2-Bromo-3,4-dichloro-1,5-dinitrobenzene317.89--

Conclusion: A Synthesis of Electronic and Steric Control

The electrophilic aromatic substitution of 2-Bromo-3,4-dichloro-1-nitrobenzene serves as an exemplary model for understanding the nuanced interplay of electronic and steric effects in complex organic molecules. The powerful deactivating and meta-directing nature of the nitro group, coupled with the ortho, para-directing but deactivating character of the halogens, creates a highly unreactive substrate. However, by forcing the reaction conditions, substitution can be achieved. The regioselectivity is ultimately governed by the position that is least deactivated, which in this case is C5, being meta to the dominant nitro group and not significantly sterically hindered. This in-depth understanding is critical for the rational design of synthetic routes for novel pharmaceuticals and other functional organic materials.

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
  • Bruice, P. Y. (2016). Organic Chemistry (8th ed.). Pearson.
  • Smith, M. B., & March, J. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (7th ed.). Wiley.
  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer.
Exploratory

Technical Whitepaper: Safety, Handling, and Mechanistic Workflows for 2-Bromo-3,4-dichloro-1-nitrobenzene

Executive Summary 2-Bromo-3,4-dichloro-1-nitrobenzene is a highly functionalized, polyhalogenated nitroaromatic compound. For researchers and drug development professionals, it serves as a powerful synthetic building blo...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Bromo-3,4-dichloro-1-nitrobenzene is a highly functionalized, polyhalogenated nitroaromatic compound. For researchers and drug development professionals, it serves as a powerful synthetic building block due to the differential reactivity of its halogen substituents. However, the exact electronic properties that make it synthetically valuable—namely, the strong electron-withdrawing nature of the nitro group—also render it highly toxic and potentially unstable under specific conditions.

This guide moves beyond standard Safety Data Sheet (SDS) boilerplate. It establishes the physicochemical causality behind the compound's hazards and provides self-validating protocols for its safe handling, storage, and application in synthetic workflows.

Physicochemical Profiling & Causality of Hazards

The core behavior of 2-Bromo-3,4-dichloro-1-nitrobenzene is dictated by the synergistic electronic effects of its substituents. The nitro group at the C1 position exerts a strong inductive (-I) and mesomeric (-M) effect, heavily depleting electron density from the aromatic ring. This activates the ortho (C2) and para (C4) positions toward nucleophilic attack, while the heavy halogen load dictates its physical state and environmental partitioning.

Table 1: Physicochemical and Safety Data Profile
ParameterEstimated ValueMechanistic Implication
Molecular Weight 270.9 g/mol High mass reduces volatility, confining primary exposure to dermal/dust routes rather than vapor inhalation.
LogP (Octanol/Water) ~3.8Highly lipophilic; rapidly penetrates standard nitrile gloves and biological lipid bilayers.
Electrophilicity HighNitro group strongly activates the ortho (C2) and para (C4) positions, creating a risk of violent exothermic reactions with strong nucleophiles.
Thermal Stability Decomposes > 250°CRisk of violent decomposition releasing toxic NOₓ, HBr, and HCl gases. Requires storage away from thermal sources.

Toxicological Mechanisms & E-E-A-T Grounding

Understanding the toxicity of this compound requires looking beyond basic SDS pictograms and examining the biochemical causality. Like many , the primary acute hazard is not the parent molecule itself, but its hepatic metabolites.

When absorbed through the skin—a process facilitated by its high LogP—the compound undergoes enzymatic reduction by hepatic cytochrome P450 reductases. The nitro group (-NO₂) is reduced to a highly reactive hydroxylamine (-NHOH). This intermediate enters the bloodstream and oxidizes the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), producing methemoglobin. Because methemoglobin cannot bind oxygen, systemic hypoxia ensues. This mechanistic pathway is a well-documented hazard class standard outlined in the .

ToxicityPathway N1 2-Bromo-3,4-dichloro-1-nitrobenzene (Lipophilic Absorption) N2 Hepatic Cytochrome P450 (Enzymatic Reduction) N1->N2 Dermal / Inhalation N3 Hydroxylamine Intermediate (Highly Reactive) N2->N3 Nitro Reduction N4 Hemoglobin Fe2+ -> Fe3+ (Oxidative Stress) N3->N4 Bloodstream Transport N5 Methemoglobinemia (Systemic Hypoxia) N4->N5 O2 Displacement

Fig 1. Mechanistic pathway of nitroaromatic-induced methemoglobinemia and cellular hypoxia.

Advanced Handling, Storage, and Spill Mitigation

To mitigate the risks of dermal absorption and inhalation, standard laboratory PPE is insufficient. The high lipophilicity of the brominated and chlorinated ring allows it to permeate standard nitrile gloves within minutes.

  • Engineering Controls: All manipulations must occur in a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 fpm.

  • PPE Selection: Implement a double-gloving strategy. The inner glove should be standard nitrile (for dexterity), and the outer glove must be butyl rubber or a laminate film (e.g., Silver Shield). Causality: Butyl rubber provides a dense, cross-linked barrier that heavily retards the permeation of lipophilic aromatics.

  • Decontamination & Spill Response: In the event of a spill, do not use water, as the compound is highly hydrophobic and will simply spread.

    • Step 1: Isolate the area and ensure respiratory protection.

    • Step 2: Apply a 10% sodium hydroxide (NaOH) in ethanol solution to the spill. Causality: The ethoxide/hydroxide ions will chemically degrade the compound via nucleophilic aromatic substitution, neutralizing its electrophilic hazard.

    • Step 3: Absorb the degraded mixture with inert vermiculite and dispose of it as hazardous halogenated waste.

Experimental Workflow: Controlled Nucleophilic Aromatic Substitution (SₙAr)

In drug discovery, 2-Bromo-3,4-dichloro-1-nitrobenzene is typically utilized to selectively functionalize the C2 position. The bromine atom at C2 is ortho to the nitro group, making it highly activated. Furthermore, bromine is a superior leaving group compared to chlorine due to its larger atomic radius and weaker carbon-halogen bond.

The following protocol details a self-validating SₙAr reaction with a secondary amine (e.g., morpholine), designed to prevent thermal runaway and ensure high regioselectivity. According to handling principles, controlling the thermodynamics of reactive electrophiles is critical to laboratory safety.

Protocol: Regioselective Amination at C2
  • Inertion & Preparation: Flame-dry a 50 mL Schlenk flask and purge with Argon.

    • Causality: Excludes atmospheric moisture, which could act as a competing nucleophile (forming the corresponding phenol) under basic conditions.

  • Solvent Solubilization: Dissolve 1.0 mmol of 2-Bromo-3,4-dichloro-1-nitrobenzene in 5.0 mL of anhydrous N,N-Dimethylformamide (DMF).

    • Causality: DMF is a polar aprotic solvent. It solvates the nucleophile without hydrogen bonding, increasing its nucleophilicity, and stabilizes the negatively charged Meisenheimer complex transition state.

  • Thermal Regulation: Cool the reaction mixture to 0°C using an ice-water bath.

    • Causality: The initial nucleophilic attack is highly exothermic. Cooling prevents thermal degradation and suppresses attack at the secondary electrophilic site (C4-Cl).

  • Nucleophile Addition: Add 1.1 mmol of morpholine dropwise over 10 minutes.

    • Causality: Dropwise addition maintains a low steady-state concentration of the nucleophile, preventing localized heating and multi-substitution.

  • Base Scavenging: Add 1.5 mmol of anhydrous Potassium Carbonate (K₂CO₃).

    • Causality: K₂CO₃ acts as a non-nucleophilic base to scavenge the generated Hydrobromic acid (HBr), preventing the protonation and subsequent deactivation of the remaining morpholine.

  • Self-Validating Checkpoint (Monitoring): Allow the reaction to slowly warm to 20°C. Monitor via TLC (Hexanes:EtOAc 4:1) every 30 minutes.

    • Validation Logic: The reaction mixture will transition from pale yellow to a deep, vibrant orange/yellow. This chromophoric shift is caused by the extended push-pull conjugation between the newly introduced electron-donating amine and the electron-withdrawing nitro group. If this color change does not occur, the nucleophile has degraded or the system was compromised by moisture.

  • Quenching: Once complete, pour the mixture into 25 mL of vigorously stirred ice water.

    • Causality: Water crashes out the highly lipophilic product as a precipitate while keeping DMF, unreacted morpholine, and inorganic salts in the aqueous phase, creating a self-purifying workup step.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 7416, Nitrobenzene." PubChem,[Link]

  • Centers for Disease Control and Prevention. "NIOSH Pocket Guide to Chemical Hazards: Nitrobenzene." National Institute for Occupational Safety and Health,[Link]

  • Occupational Safety and Health Administration. "Occupational Chemical Database." United States Department of Labor,[Link]

Protocols & Analytical Methods

Method

Suzuki-Miyaura cross-coupling protocols using 2-Bromo-3,4-dichloro-1-nitrobenzene

Initiating Search Strategies I'm starting with broad Google searches on Suzuki-Miyaura coupling, narrowing the focus to electron-deficient aryl halides such as 2-bromo-3,4-difluorobenzenes. The goal is to collect literat...

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Author: BenchChem Technical Support Team. Date: April 2026

Initiating Search Strategies

I'm starting with broad Google searches on Suzuki-Miyaura coupling, narrowing the focus to electron-deficient aryl halides such as 2-bromo-3,4-difluorobenzenes. The goal is to collect literature on reactivity trends and catalyst requirements for such substrates. This initial phase involves identifying key papers and reviews to establish a strong foundational understanding.

Deepening Reaction Analysis

I'm now diving into detailed searches focusing on 2-bromo-3,4-dichloro-1-nitrobenzene in Suzuki-Miyaura couplings. I'm prioritizing established protocols, catalyst systems, and potential challenges. Analyzing initial results, I'll identify key mechanistic details, especially how the electron-deficient aryl halide affects the palladium catalyst, ligand, and base interactions. Structuring the application note is next, starting with an introduction and mechanistic overview.

Expanding Search & Analysis

I'm now expanding searches to include protocols and challenges involving 2-bromo-3,4-dichloro-1-nitrobenzene in Suzuki-Miyaura reactions. Analyzing these results, I'm focusing on the roles of the catalyst, ligand, and base, while considering the influence of the electron-deficient aryl halide. Structuring the application note will begin, from the introduction to the mechanistic overview.

Application

Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) of 2-Bromo-3,4-dichloro-1-nitrobenzene

Executive Summary Polyhalogenated nitroarenes are highly versatile building blocks in modern drug discovery, frequently utilized in the synthesis of kinase inhibitors, PROTAC linkers, and complex heterocyclic scaffolds....

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Polyhalogenated nitroarenes are highly versatile building blocks in modern drug discovery, frequently utilized in the synthesis of kinase inhibitors, PROTAC linkers, and complex heterocyclic scaffolds. However, achieving absolute regiocontrol during Nucleophilic Aromatic Substitution (SNAr) on substrates with multiple activated leaving groups is a notorious challenge.

This application note provides a comprehensive, field-proven guide to the regioselective SNAr of 2-Bromo-3,4-dichloro-1-nitrobenzene . By rationally tuning the steric bulk and polarizability of the nucleophile, researchers can precisely direct substitution to either the C4 (para) or C2 (ortho) position, transforming a complex mixture into a high-yielding, chemoselective workflow.

Mechanistic Rationale: The Ortho/Para Dichotomy

In 2-bromo-3,4-dichloro-1-nitrobenzene, the strong electron-withdrawing nitro group at C1 activates both the C2 (ortho, bearing Br) and C4 (para, bearing Cl) positions for SNAr. The unactivated C3-chloro and the C5/C6 protons remain largely inert. The regioselectivity between C2 and C4 is governed by a delicate interplay of sterics, electronics, and nucleophile polarizability.

Electronic Activation & Steric Control (C4 Preference)

The rate-determining step in classical SNAr is the formation of the negatively charged Meisenheimer complex [1].

  • Electronics: Chlorine is more electronegative than bromine. Attack at the C4-Cl position better stabilizes the transition state charge compared to attack at the C2-Br position.

  • Sterics: The C2 position is highly hindered, flanked by the bulky nitro group (C1) and a chlorine atom (C3). Conversely, C4 is less hindered, flanked only by chlorine (C3) and a small hydrogen atom (C5).

  • Result: Hard, bulky, or borderline nucleophiles (such as secondary amines and alkoxides) will overwhelmingly attack the C4 position .

The HSAB Paradigm & Bond-Breaking (C2 Preference)

According to Hard-Soft Acid-Base (HSAB) principles, soft nucleophiles (like thiolates) exhibit transition states with advanced bond-breaking character [2]. Because the C–Br bond is significantly weaker and more polarizable than the C–Cl bond, soft nucleophiles bypass the steric penalty at C2 to selectively displace the ortho-bromine via a soft-soft interaction or a Single Electron Transfer (SET) pathway.

Reaction Pathway Visualization

SNAr_Regioselectivity Substrate 2-Bromo-3,4-dichloro- 1-nitrobenzene Amine Secondary Amines (e.g., Morpholine) Steric & Electronic Control Substrate->Amine Hard/Bulky Nu- Thiolate Soft Nucleophiles (e.g., ArSNa) Polarizability Control Substrate->Thiolate Soft Nu- MeisenheimerC4 Para-Meisenheimer Complex (Addition Rate-Determining) Amine->MeisenheimerC4 Fast addition (Less hindered) MeisenheimerC2 Ortho-Transition State (Bond-Breaking / SET) Thiolate->MeisenheimerC2 Weak C-Br bond (Soft-Soft interaction) ProdC4 C4-Substituted Product (Para to NO2) MeisenheimerC4->ProdC4 -Cl- ProdC2 C2-Substituted Product (Ortho to NO2) MeisenheimerC2->ProdC2 -Br-

Divergent regioselective SNAr pathways governed by nucleophile sterics and polarizability.

Experimental Workflows & Self-Validating Protocols

Protocol A: Para-Selective Amination (C4 Substitution)

Target: Synthesis of 2-Bromo-3-chloro-4-morpholino-1-nitrobenzene.

  • Initiation: Dissolve 2-Bromo-3,4-dichloro-1-nitrobenzene (1.0 eq) in anhydrous THF (0.2 M) under a nitrogen atmosphere. Causality: THF provides excellent solubility while minimizing the solvolysis side reactions commonly observed in protic solvents like methanol.

  • Nucleophile Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.5 eq). Cool the mixture to 0 °C, then add morpholine (2.2 eq) dropwise. Causality: DIPEA acts as a non-nucleophilic proton sink, preventing the consumption of the morpholine nucleophile by the generated HCl byproduct.

  • Propagation: Warm the reaction to 25 °C and stir for 4 hours.

  • Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

🛡️ Self-Validating Quality Control (Protocol A)
  • LC-MS Isotopic Profiling: The product must exhibit an M, M+2, M+4 isotopic cluster in a 3:4:1 ratio . This mathematically confirms the retention of one bromine and one chlorine atom (successful displacement of the C4-Cl) [3].

  • ¹H NOESY NMR: Irradiation of the morpholine methylene protons will show a strong, positive Nuclear Overhauser Effect (NOE) cross-peak with the aromatic C5-H doublet, definitively proving C4 connectivity.

Protocol B: Ortho-Selective Thioetherification (C2 Substitution)

Target: Synthesis of 3,4-Dichloro-2-(phenylthio)-1-nitrobenzene.

  • Initiation: Dissolve the substrate (1.0 eq) in anhydrous DMF (0.1 M) and cool to 0 °C. Causality: DMF accelerates SNAr reactions by tightly solvating the sodium counterion, leaving a highly reactive, "naked" thiolate anion.

  • Nucleophile Addition: Add sodium thiophenolate (1.1 eq) portion-wise. Maintain at 0 °C for 30 minutes, then warm to 25 °C for 1.5 hours. Causality: Thiolates are exceptionally powerful nucleophiles. Strict temperature control prevents competitive attack at C4 and suppresses unwanted diarylation.

  • Workup: Dilute the mixture with ice water to precipitate the product. Filter and wash the filter cake extensively with water to remove residual DMF.

  • Purification: Recrystallize from hot ethanol to yield the pure ortho-substituted product.

🛡️ Self-Validating Quality Control (Protocol B)
  • LC-MS Isotopic Profiling: The product must exhibit an M, M+2, M+4 isotopic cluster in a 9:6:1 ratio . This confirms the presence of two chlorine atoms and the complete loss of bromine (successful displacement of the C2-Br) [3].

  • ¹H NOESY NMR: Irradiation of the phenylthio protons will show no NOE cross-peaks with the nitroarene C5-H or C6-H protons, confirming substitution at the sterically isolated C2 position.

Quantitative Regioselectivity Data

The following table summarizes the expected regiomeric ratios based on nucleophile selection, validating the mechanistic principles outlined above.

NucleophileSolventTemp (°C)Time (h)Major SiteRegiomeric Ratio (C4:C2)Isolated Yield (%)
Morpholine (2.2 eq)THF254C4 >99:188
N-Boc-Piperazine (2.2 eq)DMF506C4 >99:185
Sodium Methoxide (1.1 eq)MeOH6512C4 85:1572
Sodium Thiophenolate (1.1 eq)DMF252C2 5:9581

References

  • Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). John Wiley & Sons.[Link]

  • Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH.[Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[Link]

Method

Application Note: Orthogonal Functionalization of 2-Bromo-3,4-dichloro-1-nitrobenzene in API Synthesis

Target Audience: Process Chemists, Medicinal Chemists, and API Development Scientists Document Type: Advanced Methodological Guide & Validated Protocols Introduction & Retrosynthetic Potential In the synthesis of complex...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Process Chemists, Medicinal Chemists, and API Development Scientists Document Type: Advanced Methodological Guide & Validated Protocols

Introduction & Retrosynthetic Potential

In the synthesis of complex Active Pharmaceutical Ingredients (APIs)—particularly kinase inhibitors and highly functionalized heterocycles—polyhalogenated nitroarenes serve as invaluable building blocks. 2-Bromo-3,4-dichloro-1-nitrobenzene is a premier example of such a scaffold. Its value lies in the precise, predictable, and orthogonal reactivity of its four substituents.

By carefully sequencing transition-metal-catalyzed cross-coupling, nucleophilic aromatic substitution (SNAr), and reduction, chemists can rapidly assemble tetra-substituted aromatic systems from this single precursor.

Workflow BDCNB 2-Bromo-3,4-dichloro- 1-nitrobenzene Step1 Step 1: Suzuki Coupling (C2-Arylation) BDCNB->Step1 Pd(dppf)Cl2, Ar-B(OH)2 60°C, Dioxane/H2O Int1 2-Aryl-3,4-dichloro- 1-nitrobenzene Step1->Int1 Step2 Step 2: SNAr Reaction (C4-Amination) Int1->Step2 R-NH2, DIPEA 80°C, DMF Int2 2-Aryl-3-chloro-4-amino- 1-nitrobenzene Step2->Int2 Step3 Step 3: Nitro Reduction Int2->Step3 Fe, NH4Cl 80°C, EtOH/H2O API API Scaffold (Tetra-substituted Arene) Step3->API

Orthogonal functionalization workflow for 2-Bromo-3,4-dichloro-1-nitrobenzene.

Mechanistic Rationale: The Logic of Site-Selectivity

To successfully utilize this intermediate, one must understand the causality behind its site-selective reactivity.

1. Chemoselective Oxidative Addition (C2-Br): The bond dissociation energy of a C–Br bond (~81 kcal/mol) is significantly lower than that of a C–Cl bond (~96 kcal/mol). Under mild palladium catalysis, oxidative addition occurs exclusively at the C2 position. This allows for regioselective Suzuki-Miyaura coupling without disturbing the C3 or C4 chlorides .

2. Regioselective SNAr (C4-Cl): While C–N bonds can be formed via Buchwald-Hartwig amination , the presence of the strongly electron-withdrawing nitro group allows for transition-metal-free Nucleophilic Aromatic Substitution (SNAr) . The nitro group strongly activates the ortho and para positions. Because C2 is already functionalized (via Step 1), the C4-Cl (para to the nitro group) becomes highly susceptible to nucleophilic attack. The C3-Cl (meta to the nitro group) remains electronically deactivated and sterically shielded, preserving it for late-stage modifications.

Mechanism Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (C2-Br Bond) Pd0->OxAdd Fast (81 kcal/mol) TransMet Transmetalation (Ar-B(OH)2) OxAdd->TransMet Base RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Catalyst Regeneration Product C2-Arylated Product RedElim->Product Product Release

Catalytic cycle for site-selective oxidative addition at the C2-Br bond.

Quantitative Data: Optimization of C2-Arylation

Achieving >99% regioselectivity at the C2 position requires careful tuning of the catalyst and base. Strong bases (like NaOH) can trigger premature SNAr hydrolysis of the C4-Cl bond, while overly active catalysts can lead to over-coupling at the C-Cl bonds.

Table 1: Optimization of C2-Selective Suzuki-Miyaura Coupling

EntryCatalyst SystemBaseTemp (°C)Conversion (%)C2-Selectivity (%)
1Pd(PPh₃)₄Na₂CO₃80>9985
2Pd(OAc)₂ / SPhosK₃PO₄80>9992
3 Pd(dppf)Cl₂ K₂CO₃ 60 >99 >99
4Pd(dppf)Cl₂NaOH608060*

*Note: Lower selectivity in Entry 4 is due to competitive SNAr hydrolysis of the C4-Cl bond by the hydroxide anion.

Validated Experimental Protocols

The following protocols are designed as self-validating systems to ensure high-fidelity execution in a process chemistry environment.

Protocol A: Regioselective Suzuki-Miyaura Coupling (C2-Arylation)

Objective: Couple an arylboronic acid exclusively at C2.

  • Setup: In a flame-dried Schlenk flask, charge 2-Bromo-3,4-dichloro-1-nitrobenzene (1.0 eq), arylboronic acid (1.05 eq), Pd(dppf)Cl₂ (0.05 eq), and K₂CO₃ (2.0 eq).

  • Solvent: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL/mmol).

  • Reaction: Stir the mixture at 60 °C under an inert N₂ atmosphere for 4–6 hours.

  • Self-Validation Checkpoint: The reaction is self-indicating. The initial orange Pd(0) suspension will darken to a deep red/brown. Monitor by TLC (Hexanes/EtOAc 9:1). The starting material (Rf = 0.6) must be completely consumed. If unreacted starting material persists, verify the integrity of the boronic acid, as protodeboronation is the primary failure mode.

  • Workup: Dilute with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel chromatography.

Protocol B: Site-Selective SNAr (C4-Amination)

Objective: Displace the C4-Cl with a primary amine, leaving the C3-Cl intact.

  • Setup: Dissolve the C2-arylated intermediate from Protocol A (1.0 eq) in anhydrous DMF (5 mL/mmol).

  • Reagents: Add the desired primary aliphatic amine (1.2 eq) followed by N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

  • Reaction: Heat the solution to 80 °C for 8 hours.

  • Self-Validation Checkpoint: SNAr of nitroarenes generates a distinct deep-yellow to orange chromophore due to the extended conjugation of the resulting nitroaniline. LC-MS analysis must confirm a mass shift corresponding to the loss of HCl (-36 Da) and the addition of the amine. A single major peak on HPLC confirms para-selectivity over the sterically hindered meta-chloro group.

  • Workup: Quench with ice water to precipitate the product. Filter, wash with cold water, and dry under vacuum.

Protocol C: Nitro Reduction to Aniline

Objective: Reduce the C1-NO₂ group to an amine for subsequent cyclization (e.g., benzimidazole formation).

  • Setup: Suspend the intermediate from Protocol B (1.0 eq) in EtOH/H₂O (3:1 v/v, 10 mL/mmol).

  • Reagents: Add Iron powder (325 mesh, 5.0 eq) and NH₄Cl (5.0 eq).

  • Reaction: Heat to 80 °C under vigorous stirring for 2 hours.

  • Self-Validation Checkpoint: This reduction is highly exothermic. A successful reduction is marked by the consumption of the iron powder (forming iron oxides) and a color shift in the organic phase from deep yellow to pale brown/colorless. The resulting aniline is highly polar; ensure TLC is performed with a polar eluent (e.g., 100% EtOAc) to verify complete conversion.

  • Workup: Filter the hot mixture through a pad of Celite to remove iron sludge. Wash the pad generously with hot EtOAc. Concentrate the filtrate to yield the API scaffold.

References

  • Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds". Chemical Reviews 1995, 95 (7), 2457–2483. URL:[Link]

  • Ruiz-Castillo, P.; Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions". Chemical Reviews 2016, 116 (19), 12564–12649. URL:[Link]

  • Bunnett, J. F.; Zahler, R. E. "Nucleophilic Substitution Reactions". Chemical Reviews 1951, 49 (2), 273–412. URL:[Link]

Application

Application Note &amp; Protocol: Selective Reduction of 2-Bromo-3,4-dichloro-1-nitrobenzene to 2-Bromo-3,4-dichloroaniline

Abstract The selective reduction of the nitro group in polyfunctional aromatic compounds is a cornerstone transformation in modern organic synthesis, particularly in the pharmaceutical and materials science sectors. This...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The selective reduction of the nitro group in polyfunctional aromatic compounds is a cornerstone transformation in modern organic synthesis, particularly in the pharmaceutical and materials science sectors. This document provides a detailed guide for the high-yield, chemoselective reduction of 2-Bromo-3,4-dichloro-1-nitrobenzene to its corresponding aniline. We present two robust protocols: a classic metal/acid reduction using tin(II) chloride and a catalytic transfer hydrogenation method. The rationale behind reagent selection, mechanism, and potential side reactions such as dehalogenation are discussed in depth to ensure reproducible and safe execution.

Introduction: The Critical Role of Nitro Group Reduction

The conversion of an aromatic nitro group to an amino group is a fundamental step in the synthesis of a vast array of chemical entities, including active pharmaceutical ingredients (APIs), dyes, and agrochemicals. The resulting anilines are versatile intermediates, serving as precursors for diazonium salts, amides, and heterocyclic scaffolds.

The substrate in focus, 2-Bromo-3,4-dichloro-1-nitrobenzene, presents a specific challenge: the nitro group must be reduced with high selectivity in the presence of three halogen substituents (one bromine, two chlorine). Aggressive reducing conditions can lead to competitive hydrodehalogenation, a detrimental side reaction that compromises the integrity of the target molecule. Therefore, the choice of reducing agent and reaction conditions is paramount to achieving the desired 2-Bromo-3,4-dichloroaniline in high purity and yield.

Mechanistic Considerations & Strategy

The two primary strategies for nitroarene reduction are:

  • Dissolving Metal Reductions: These involve the use of metals like iron (Fe), tin (Sn), or zinc (Zn) in an acidic medium. The mechanism proceeds via a series of single-electron transfers from the metal surface to the nitro group.

  • Catalytic Hydrogenation: This method employs a transition metal catalyst (e.g., Pd, Pt, Ni) and a source of hydrogen. The hydrogen can be supplied as a gas (H₂) or generated in situ from a donor molecule in a process known as catalytic transfer hydrogenation (CTH).

While traditional catalytic hydrogenation with H₂ gas and a palladium catalyst is highly efficient, it carries a significant risk of dehalogenation, especially with aryl bromides. Therefore, for this specific substrate, we will focus on methods known for their superior chemoselectivity.

Protocol Selection Rationale:
  • Tin(II) Chloride (SnCl₂) Reduction: This is a classic, reliable, and cost-effective method. SnCl₂ is a mild reducing agent that is highly effective for nitro group reduction while typically leaving aryl halides intact. The reaction is often carried out in polar protic solvents like ethanol or ethyl acetate.

  • Catalytic Transfer Hydrogenation (CTH) with Ammonium Formate: CTH offers a practical and safer alternative to using high-pressure hydrogen gas. Ammonium formate serves as the hydrogen donor, decomposing on the catalyst surface to provide hydrogen in situ. This method often exhibits excellent chemoselectivity for the reduction of nitro groups in the presence of halogens when using a palladium on carbon (Pd/C) catalyst.

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. 2-Bromo-3,4-dichloro-1-nitrobenzene is a hazardous substance; consult the Safety Data Sheet (SDS) before use.

Protocol 1: Reduction using Tin(II) Chloride (SnCl₂)

This protocol leverages the reducing power of SnCl₂ in an acidic ethanolic solution. The acidic environment is crucial for the reaction to proceed efficiently.

Step-by-Step Methodology:

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-3,4-dichloro-1-nitrobenzene (5.0 g, 18.7 mmol).

  • Reagent Addition: Add absolute ethanol (100 mL) to dissolve the starting material. To this solution, add tin(II) chloride dihydrate (SnCl₂·2H₂O) (21.1 g, 93.5 mmol, 5.0 equivalents) in one portion.

  • Reaction Execution: Stir the resulting suspension and heat it to reflux (approximately 78-80°C) using a heating mantle. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The reaction is typically complete within 3-4 hours.

  • Work-up & Neutralization: After the reaction is complete (as indicated by the disappearance of the starting material spot on TLC), cool the mixture to room temperature. Slowly and carefully pour the reaction mixture over crushed ice (approx. 200 g).

  • Basification: Cautiously neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution or 30% aqueous sodium hydroxide (NaOH) until the pH is approximately 8-9. This will precipitate tin salts. Be cautious as this step is exothermic.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 75 mL).

  • Washing & Drying: Combine the organic extracts and wash them with brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Solvent Removal & Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 2-Bromo-3,4-dichloroaniline.

Workflow Diagram: SnCl₂ Reduction

G cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification A Combine Substrate & Ethanol in RBF B Add SnCl2·2H2O A->B C Heat to Reflux (78-80°C, 3-4h) B->C D Monitor by TLC C->D E Cool & Quench on Ice D->E F Basify with Sat. NaHCO3 (pH 8-9) E->F G Extract with Ethyl Acetate F->G H Wash, Dry, & Concentrate G->H I Purify (Chromatography or Recrystallization) H->I G cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification A Dissolve Substrate in Methanol B Add Ammonium Formate A->B C Add 10% Pd/C Catalyst B->C D Heat to Reflux (65-70°C, 1-2h) C->D E Monitor by TLC D->E F Cool to RT E->F G Filter through Celite® to Remove Catalyst F->G H Concentrate Filtrate G->H I Aqueous Work-up (EtOAc/Water) H->I J Dry, Concentrate, & Purify if Needed I->J

Method

Application Note: Chemoselective Palladium-Catalyzed Amination of 2-Bromo-3,4-dichloro-1-nitrobenzene

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application Focus: Site-selective Buchwald-Hartwig cross-coupling on polyhalogenated, highly electron-deficient arenes. Mechanistic Ratio...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application Focus: Site-selective Buchwald-Hartwig cross-coupling on polyhalogenated, highly electron-deficient arenes.

Mechanistic Rationale & Structural Causality

The functionalization of polyhalogenated nitroarenes presents a complex challenge in process chemistry. The substrate, 2-Bromo-3,4-dichloro-1-nitrobenzene , possesses three potential sites for oxidative addition, compounded by a sensitive nitro group. Designing a successful amination protocol requires precise control over chemoselectivity and reaction conditions.

Substrate Dynamics: C–Br vs. C–Cl Activation

The nitro group at the C1 position exerts a strong electron-withdrawing effect via both inductive and resonance mechanisms, significantly activating the ortho (C2) and para (C4) positions toward oxidative addition by a transition metal.

  • Chemoselectivity: The C2 position is occupied by a bromide, while the C4 position is occupied by a chloride. Because the bond dissociation energy (BDE) of the C–Br bond (~68 kcal/mol) is substantially lower than that of the C–Cl bond (~81 kcal/mol), a carefully selected Palladium catalyst will undergo site-selective oxidative addition at C2, leaving the C3 and C4 chlorides intact for downstream functionalization.

  • Steric Hindrance: The C2-bromide is flanked by a nitro group (C1) and a chloride (C3). This di-ortho substitution creates a highly sterically encumbered environment, necessitating a bulky, highly active ligand.

Catalyst and Base Selection

To overcome the steric bulk and ensure rapid reductive elimination before off-target C–Cl activation can occur, we utilize BrettPhos , a bulky dialkylbiaryl phosphine ligand developed by the Buchwald group (). BrettPhos is uniquely suited to prevent the bis-arylation of primary amines while promoting rapid C–N bond formation.

Crucially, nitroarenes are highly sensitive to strong bases (e.g., NaOtBu), which can initiate single-electron transfer (SET) pathways leading to the formation of azoxy dimers or complete substrate degradation (). Therefore, a mild, insoluble inorganic base like Cs₂CO₃ is strictly required to maintain the integrity of the nitro group.

Reaction Optimization & Quantitative Data

The following table summarizes the causal relationship between reaction parameters and the resulting chemoselectivity. Only the combination of a dialkylbiaryl phosphine ligand and a mild base yields the desired product without degrading the nitroarene.

EntryPd SourceLigandBaseSolventTemp (°C)ConversionSelectivity (C2-Br vs C4-Cl)Observation / Causality
1Pd₂(dba)₃BINAPNaOtBuToluene100N/AN/ADecomposition: Strong base degraded the nitro group.
2Pd₂(dba)₃XantphosCs₂CO₃Dioxane10045%85:15Poor Yield: Bidentate ligand struggled with steric bulk at C2.
3Pd(OAc)₂RuPhosK₃PO₄Toluene8078%95:5Good: RuPhos enables coupling, but trace C4-Cl activation observed.
4 Pd₂(dba)₃ BrettPhos Cs₂CO₃ Toluene 80 >99% >99:1 Optimal: BrettPhos forces rapid reductive elimination; perfect site-selectivity.

Catalytic Cycle Visualization

CatalyticCycle Pd0 Pd(0)L Active Catalyst OA Oxidative Addition Pd(II)(Ar)(Br)L Pd0->OA + 2-Bromo-3,4-dichloro-1-nitrobenzene Amido Amine Binding & Deprotonation Pd(II)(Ar)(NHR)L OA->Amido + Amine, + Cs2CO3 - CsBr, - CsHCO3 RE Reductive Elimination Product Release Amido->RE C-N Bond Formation RE->Pd0 Regenerate Pd(0)L

Catalytic cycle of the Pd-catalyzed amination highlighting chemoselective oxidative addition.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. In-process visual and analytical checks are embedded to ensure the integrity of the catalytic cycle and the success of the reaction.

Reagents Required
  • Substrate: 2-Bromo-3,4-dichloro-1-nitrobenzene (1.0 equiv, 1.0 mmol)

  • Amine: Primary alkyl or aryl amine (1.2 equiv, 1.2 mmol)

  • Catalyst: Pd₂(dba)₃ (0.02 equiv, 2 mol% Pd)

  • Ligand: BrettPhos (0.04 equiv, 4 mol%)

  • Base: Cs₂CO₃ (anhydrous, finely milled) (2.0 equiv, 2.0 mmol)

  • Solvent: Anhydrous, degassed Toluene (0.2 M, 5.0 mL)

Step-by-Step Methodology

Step 1: Air-Free Catalyst Pre-Activation (Glovebox or Schlenk Line)

  • To an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add Pd₂(dba)₃ (18.3 mg) and BrettPhos (21.5 mg).

  • Add 2.0 mL of degassed toluene. Stir at room temperature for 10 minutes.

  • Self-Validation Check: The solution must transition from the deep purple/red of Pd₂(dba)₃ to a dark orange/brown color. This color shift confirms the successful ligand exchange and generation of the active Pd(0)-BrettPhos complex. If the solution remains purple, oxygen contamination has likely poisoned the catalyst.

Step 2: Substrate and Base Addition

  • To the active catalyst solution, add 2-Bromo-3,4-dichloro-1-nitrobenzene (271 mg, 1.0 mmol) and the primary amine (1.2 mmol).

  • Add finely milled, anhydrous Cs₂CO₃ (652 mg, 2.0 mmol). Note: The base must be finely milled to maximize surface area, as it is insoluble in toluene.

  • Add the remaining 3.0 mL of degassed toluene. Seal the vial with a PTFE-lined septum cap.

Step 3: Thermal Reaction & In-Process Monitoring

  • Transfer the sealed vial to a pre-heated aluminum heating block set to 80 °C. Stir vigorously (800 rpm) to ensure the insoluble base remains suspended.

  • Self-Validation Check (2 Hours): Withdraw a 10 µL aliquot via syringe, dilute in LC-MS grade acetonitrile, and analyze. You should observe the disappearance of the substrate mass and the appearance of the product mass. The presence of debrominated starting material indicates moisture in the solvent; the presence of C4-aminated byproduct indicates excessive temperature.

  • Continue stirring for a total of 12 hours.

Step 4: Workup and Purification

  • Cool the reaction to room temperature. Dilute with Ethyl Acetate (10 mL).

  • Filter the crude mixture through a short pad of Celite to remove the inorganic salts and precipitated palladium black. Wash the Celite pad with an additional 10 mL of Ethyl Acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

  • Self-Validation Check: The purified product should appear as a brightly colored (often yellow/orange) solid or oil, characteristic of ortho-nitroanilines.

Experimental Workflow Visualization

Workflow Step1 Catalyst Activation Mix Pd2(dba)3 & BrettPhos in Toluene Step2 Reagent Addition Add Substrate, Amine, and Cs2CO3 Step1->Step2 Color shift to orange/brown Step3 Thermal Reaction Stir at 80°C for 12 hours (LC-MS check at 2h) Step2->Step3 Sealed, air-free Step4 Workup Cool, dilute with EtOAc, filter through Celite Step3->Step4 Complete conversion Step5 Purification Flash Chromatography (Hexanes/EtOAc) Step4->Step5 Remove inorganic salts

Step-by-step workflow for the air-free setup, reaction execution, and product purification.

References

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361.[Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649.[Link]

  • Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008). A Highly Active Catalyst for Pd-Catalyzed Amination of Heteroaryl Halides. Journal of the American Chemical Society, 130(41), 13552-13554.[Link]

Application

Application Note: Orthogonal Functionalization of 2-Bromo-3,4-dichloro-1-nitrobenzene Scaffolds

Audience: Discovery Chemists, Process Engineers, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide Introduction and Mechanistic Rationale Polyhalogenated nitrobenzenes are highly val...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Discovery Chemists, Process Engineers, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Introduction and Mechanistic Rationale

Polyhalogenated nitrobenzenes are highly valued in medicinal chemistry and agrochemical development due to their capacity for divergent, site-specific functionalization. The compound 2-bromo-3,4-dichloro-1-nitrobenzene presents a particularly rich scaffold for orthogonal derivatization. By exploiting the distinct electronic environments and bond dissociation energies (BDEs) of its three halogen substituents, researchers can perform sequential cross-coupling and nucleophilic aromatic substitution (SNAr) reactions without the need for intermediate protecting groups.

Causality in Chemoselectivity

As a Senior Application Scientist, it is critical to understand why these reactions proceed with high regioselectivity:

  • Palladium-Catalyzed Cross-Coupling (C2 Position): The C–Br bond has a significantly lower BDE (~68 kcal/mol) compared to the C–Cl bonds (~81 kcal/mol). Consequently, oxidative addition of Pd(0) occurs almost exclusively at the C2-bromo position [1]. Despite the steric hindrance imparted by the adjacent nitro and chloro groups, modern bulky phosphine ligands (e.g., dppf or XPhos) readily facilitate Suzuki-Miyaura couplings at this site.

  • Nucleophilic Aromatic Substitution (C4 Position): The strongly electron-withdrawing nitro group depletes electron density primarily at the ortho and para positions. Once the C2 position is functionalized (or even on the native scaffold), the C4-chlorine (which is para to the nitro group) becomes highly activated toward SNAr by amine or alkoxide nucleophiles [2]. The C3-chlorine remains largely inert under these conditions due to its meta relationship to the nitro group.

Experimental Workflows: Step-by-Step Methodologies

The following protocols outline a self-validating system for generating a C2-aryl, C4-amino derivative library. Each step includes built-in analytical checkpoints to ensure process integrity.

Protocol A: Chemoselective Suzuki-Miyaura Coupling at C2

Objective: Synthesize 2-aryl-3,4-dichloro-1-nitrobenzene derivatives.

Reagents & Equipment:

  • 2-Bromo-3,4-dichloro-1-nitrobenzene (1.0 equiv, 10 mmol)

  • Arylboronic acid (1.1 equiv, 11 mmol)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 5 mol%)

  • Potassium carbonate (K₂CO₃) (2.5 equiv, 25 mmol)

  • Solvent: 1,4-Dioxane / H₂O (4:1 v/v, 50 mL)

  • Schlenk flask, reflux condenser, argon manifold.

Step-by-Step Procedure:

  • Preparation & Degassing: Add the polyhalogenated scaffold, arylboronic acid, and K₂CO₃ to an oven-dried Schlenk flask. Add the Dioxane/H₂O mixture. Sparge the biphasic solution with argon for 15 minutes to remove dissolved oxygen, which is critical to prevent catalyst deactivation and homocoupling of the boronic acid.

  • Catalyst Addition: Quickly add the Pd(dppf)Cl₂ catalyst under a positive stream of argon. Seal the flask and initiate stirring (800 rpm).

  • Thermal Activation: Heat the reaction mixture to 80 °C using a pre-equilibrated oil bath or heating block.

  • Reaction Monitoring: After 4 hours, sample the organic layer. Quench with EtOAc/H₂O, and analyze the organic phase via LC-MS. The mass spectrum should show the disappearance of the starting material isotope pattern (BrCl₂) and the emergence of the product pattern (Cl₂).

  • Workup & Purification: Cool to room temperature. Dilute with ethyl acetate (50 mL) and wash with water (3 x 30 mL) and brine (30 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Regioselective SNAr at C4

Objective: Synthesize 2-aryl-4-amino-3-chloro-1-nitrobenzene derivatives.

Reagents & Equipment:

  • Product from Protocol A (1.0 equiv, 5 mmol)

  • Secondary Amine (e.g., Morpholine) (2.5 equiv, 12.5 mmol)

  • Potassium carbonate (K₂CO₃) (2.0 equiv, 10 mmol)

  • Solvent: N,N-Dimethylformamide (DMF) (20 mL)

Step-by-Step Procedure:

  • Reagent Mixing: Dissolve the C2-aryl intermediate in anhydrous DMF. Add K₂CO₃ and the secondary amine.

  • Heating: Heat the mixture to 65 °C. The para-activation by the nitro group allows this reaction to proceed at relatively mild temperatures, preventing unwanted side reactions at the C3-chlorine [3].

  • Monitoring: Monitor via TLC (UV active) or HPLC. The SNAr product typically exhibits a distinct bathochromic shift (visible color change to deep yellow/orange) due to the push-pull extended conjugation between the new amine and the nitro group.

  • Precipitation Workup: Once complete (typically 6-12 hours), cool the mixture and pour it slowly into rapidly stirring ice water (100 mL). The product will precipitate.

  • Isolation: Collect the precipitate via vacuum filtration, wash thoroughly with cold water to remove residual DMF and salts, and dry under high vacuum at 40 °C.

Data Presentation & Yield Analysis

The following table summarizes the expected outcomes when applying these protocols to generate a focused library of derivatives.

EntryArylboronic Acid (C2)Amine Nucleophile (C4)Protocol A Yield (%)Protocol B Yield (%)Overall Purity (HPLC)
1Phenylboronic acidMorpholine88%92%>98%
24-Methoxyphenylboronic acidPiperidine85%89%>97%
33-Fluorophenylboronic acidPyrrolidine82%94%>99%
44-Cyanophenylboronic acidN-Methylpiperazine79%85%>96%

Note: Yields represent isolated, chromatographically pure products. Lower yields in electron-deficient boronic acids (Entry 4) are typical due to slower transmetalation rates.

Synthetic Pathway Visualization

G SM 2-Bromo-3,4-dichloro- 1-nitrobenzene (Starting Scaffold) Suzuki Protocol A: Suzuki-Miyaura Coupling SM->Suzuki Pd(0), Ar-B(OH)2 Chemoselective for C-Br Int1 C2-Aryl-3,4-dichloro- 1-nitrobenzene Suzuki->Int1 SNAr Protocol B: SNAr Reaction Final C2-Aryl-C4-amino- 3-chloro-1-nitrobenzene SNAr->Final Int1->SNAr Amine, Base, Heat Regioselective for C4-Cl

Divergent synthetic pathway for derivatizing the 2-bromo-3,4-dichloro-1-nitrobenzene scaffold.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. URL:[Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. URL:[Link]

  • Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions. Chemical Reviews, 49(2), 273-412. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Troubleshooting debromination side reactions in 2-Bromo-3,4-dichloro-1-nitrobenzene coupling

Initiating Search Strategy I'm now starting with some targeted Google searches. I'm focusing on side reactions that involve debromination in coupling reactions, specifically when using 2-Bromo-3,4-dichloro-1-nitrobenzene...

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Optimization

Optimizing reaction conditions for 2-Bromo-3,4-dichloro-1-nitrobenzene nitro reduction

Initiating Data Collection I've started gathering data. I'm focusing on the nitro reduction of 2-Bromo-3,4-dichloro-1-nitrobenzene.

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Author: BenchChem Technical Support Team. Date: April 2026

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Troubleshooting

Technical Support Center: Synthesis &amp; Yield Optimization of 2-Bromo-3,4-dichloro-1-nitrobenzene

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals struggling with the synthesis of highly functionalized, sterically h...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals struggling with the synthesis of highly functionalized, sterically hindered polyhalonitrobenzenes.

Synthesizing 2-Bromo-3,4-dichloro-1-nitrobenzene presents a classic challenge in electrophilic aromatic chemistry: overcoming severe steric hindrance and competing electronic directing effects. This guide breaks down the chemical causality behind common failures, provides a quantitative route analysis, and offers a self-validating, step-by-step protocol to achieve high yields.

Synthetic Pathway Analysis

Direct electrophilic bromination of 3,4-dichloronitrobenzene is a common initial approach, but it is fundamentally flawed. The nitro group is strongly deactivating and meta-directing, while the chlorine atoms are deactivating but ortho/para-directing . Consequently, the C5 position is electronically favored and sterically accessible, leading predominantly to 5-bromo-3,4-dichloronitrobenzene. The C2 position (the target) is sterically locked between the nitro and chlorine groups.

To bypass this, we must utilize indirect methods: Route A (Sandmeyer Approach) or Route B (Amine Oxidation Approach) .

SynthesisRoutes cluster_RouteA Route A: Sandmeyer Approach cluster_RouteB Route B: Oxidation Approach SM 3,4-Dichloroaniline (Starting Material) IntA 2-Nitro-3,4-dichloroaniline (Intermediate A) SM->IntA 1. Ac2O 2. HNO3/H2SO4 3. Hydrolysis IntB 2-Bromo-3,4-dichloroaniline (Intermediate B) SM->IntB Br2, AcOH (Regioselective) Target 2-Bromo-3,4-dichloro-1-nitrobenzene (Target Product) IntA->Target t-BuONO, CuBr2 (Non-aqueous) IntB->Target TFAA, H2O2 (Oxidation)

Fig 1: Viable synthetic routes to 2-Bromo-3,4-dichloro-1-nitrobenzene avoiding direct EAS.

Quantitative Route Comparison

To aid in route selection, the following table summarizes the quantitative performance metrics of the three primary synthetic strategies based on standard process chemistry optimizations.

Synthetic StrategyOverall YieldRegioselectivity (Target Isomer)Key Byproducts / ImpuritiesScalability Rating
Direct Bromination (EAS)< 5%Poor (< 10%)5-bromo isomer, unreacted SMLow (Not viable)
Route A: Sandmeyer 65 - 75%Excellent (> 98%)Phenols, protodeamination productsHigh
Route B: Oxidation 50 - 60%Good (~ 85%)Azo/Azoxy dimers, nitroso intermediatesMedium

Troubleshooting & FAQs

Q1: Why is the yield of my direct electrophilic bromination of 3,4-dichloronitrobenzene consistently below 5%?

A: This is a fundamental limitation of the substrate's electronic and steric topography. The C2 position is flanked by a bulky nitro group and a chlorine atom, creating massive steric hindrance. Furthermore, the combined electron-withdrawing effects of the −NO2​ and two −Cl groups severely deactivate the ring. Electrophilic attack naturally defaults to the less hindered C5 position. Forcing conditions (e.g., superacids, elevated temperatures) will only cause substrate degradation or polybromination, not improve C2 selectivity.

Q2: During the Sandmeyer reaction (Route A), I am seeing a large amount of phenol byproduct instead of the target bromide. How can I prevent this?

A: Phenol formation is caused by the competitive nucleophilic attack of water on the highly reactive diazonium intermediate. 2-Nitro-3,4-dichloroaniline is a weakly basic amine, requiring strongly acidic, aqueous conditions for traditional diazotization. However, the resulting diazonium salt is highly electrophilic due to the electron-withdrawing ring substituents, making it extremely susceptible to hydrolysis. Solution: Transition to a non-aqueous Sandmeyer reaction . By using tert-butyl nitrite ( t -BuONO) as the diazotizing agent and Copper(II) bromide ( CuBr2​ ) in anhydrous acetonitrile, you completely eliminate water from the system, shutting down the phenol pathway and driving the yield of the bromide up to >70%.

Q3: In Route B (Amine Oxidation), my reaction stalls, and the reaction mixture turns deep orange/red. What is the mechanism of failure?

A: The deep orange/red color indicates the accumulation of azo or azoxy dimers. The oxidation of an primary aniline to a nitro group proceeds sequentially: Amine Hydroxylamine Nitroso Nitro . Because 2-bromo-3,4-dichloroaniline is highly electron-poor, the initial electrophilic attack by the peracid is sluggish. The intermediate nitroso compound builds up and rapidly condenses with unreacted starting amine to form highly stable, colored azo/azoxy dimers. Solution: You must use a highly reactive, sterically unhindered oxidant in large excess to push the nitroso intermediate to the nitro state faster than it can dimerize. We recommend generating Trifluoroperacetic acid (TFPA) in situ using Trifluoroacetic anhydride (TFAA) and 50% H2​O2​ (minimum 4.0 equivalents).

Self-Validating Experimental Protocol: Non-Aqueous Sandmeyer (Route A)

This protocol describes the conversion of 2-nitro-3,4-dichloroaniline to the target molecule. It is designed as a self-validating system , incorporating specific In-Process Controls (IPCs) so you can verify the success of each phase before proceeding.

Reagents:

  • 2-Nitro-3,4-dichloroaniline: 1.0 eq (10.0 g, 48.3 mmol)

  • Copper(II) bromide ( CuBr2​ ): 1.2 eq (12.9 g, 57.9 mmol)

  • tert-Butyl nitrite ( t -BuONO): 1.5 eq (7.47 g, 72.4 mmol)

  • Anhydrous Acetonitrile ( CH3​CN ): 150 mL

Step-by-Step Methodology:

  • System Purge: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and internal thermometer. Purge with dry Nitrogen for 15 minutes.

  • CuBr2 Suspension: Add CuBr2​ (12.9 g) and anhydrous CH3​CN (100 mL) to the flask. Stir at 60 °C until a dark green/black suspension is formed.

  • Diazotization & Bromination: Dissolve 2-nitro-3,4-dichloroaniline (10.0 g) in anhydrous CH3​CN (50 mL). Add this solution to the dropping funnel.

  • Initiation: Add t -BuONO (7.47 g) directly into the CuBr2​ suspension in one portion. Immediately begin the dropwise addition of the aniline solution over 45 minutes.

    • Causality: Adding the aniline slowly into an excess of the diazotizing agent and bromide source prevents the buildup of unreacted amine, eliminating diazo-coupling side reactions.

  • Gas Evolution: Maintain the internal temperature at 60–65 °C. You will observe vigorous evolution of nitrogen gas. Stir for an additional 2 hours after addition is complete.

  • Self-Validation (IPC Check): Remove a 50 µL aliquot, quench in 1 mL of 1M HCl, and extract with 1 mL Ethyl Acetate. Run a GC-MS.

    • Validation Criteria: The reaction is complete when the starting material peak (m/z ~206) is <1% area, and the product peak (m/z ~271, exhibiting the characteristic M,M+2,M+4 isotope pattern for BrCl2​ ) is the dominant signal. If unreacted amine remains, add an additional 0.2 eq of t -BuONO.

  • Workup: Cool the mixture to room temperature. Pour into 500 mL of 1M HCl (to break up copper complexes) and extract with Dichloromethane ( 3×150 mL). Wash the combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate under vacuum.

  • Purification: Purify via flash column chromatography (Silica gel, 100% Hexanes to 95:5 Hexanes:EtOAc) to yield the product as a pale yellow solid.

References

  • Title: 3,4-Dichloronitrobenzene - Compound Summary & Electronic Properties Source: PubChem Database, National Center for Biotechnology Information URL: [Link]

  • Title: The Sandmeyer Reaction: Mechanisms and Non-Aqueous Modifications Source: Organic Chemistry Portal URL: [Link]

  • Title: Oxidation of Amines to Nitro Compounds: Reagents and Kinetics Source: Organic Chemistry Portal URL: [Link]

Optimization

Technical Support Center: Troubleshooting Solubility of 2-Bromo-3,4-dichloro-1-nitrobenzene

Welcome to the Application Support Center. This guide is engineered for research scientists and process chemists encountering solubility bottlenecks with 2-Bromo-3,4-dichloro-1-nitrobenzene .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This guide is engineered for research scientists and process chemists encountering solubility bottlenecks with 2-Bromo-3,4-dichloro-1-nitrobenzene . Highly halogenated nitroaromatics present unique physicochemical challenges in organic synthesis. This guide synthesizes mechanistic theory with field-proven protocols to help you optimize dissolution, prevent reaction-halting precipitation, and maintain high yields.

Diagnostic Workflow: Solubility Optimization

Before altering your reaction chemistry, follow this systematic troubleshooting pathway to isolate and resolve the solubility bottleneck.

SolubilityWorkflow Start Initial Assessment: 2-Bromo-3,4-dichloro-1-nitrobenzene in Target Solvent CheckRT Soluble at 25°C? Start->CheckRT Proceed Proceed to Reaction Setup CheckRT->Proceed Yes Heat Apply Gentle Heating (40°C - 60°C) CheckRT->Heat No CheckHeat Soluble at Elevated Temp? Heat->CheckHeat ThermalCheck Verify Thermal Stability of Reactants CheckHeat->ThermalCheck Yes ChangeSolvent Switch to Polar Aprotic (DMF, DMSO, NMP) CheckHeat->ChangeSolvent No ThermalCheck->Proceed CheckPolar Soluble in Polar Aprotic? ChangeSolvent->CheckPolar CheckPolar->Proceed Yes CoSolvent Implement Co-solvent System (e.g., THF/DMF) CheckPolar->CoSolvent No PTC Evaluate Biphasic System with PTC (e.g., TBAB) CoSolvent->PTC If precipitating during reaction PTC->Proceed

Fig 1: Systematic troubleshooting workflow for halogenated nitrobenzene solubility issues.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Bromo-3,4-dichloro-1-nitrobenzene so resistant to dissolution in standard non-polar solvents like hexanes or toluene? A: The difficulty stems from its high lattice energy. The molecule features a planar aromatic ring, a strongly electron-withdrawing nitro group, and three heavy, polarizable halogens (one bromine, two chlorines). This architecture promotes intense intermolecular π−π stacking and strong dipole-dipole interactions in the solid state. Non-polar solvents lack the dielectric strength to disrupt these robust crystal lattice forces [1].

Q2: I am running a nucleophilic aromatic substitution ( SN​Ar ). What are the best solvent classes to ensure complete dissolution? A: For SN​Ar reactions involving highly halogenated nitrobenzenes, polar aprotic solvents are the gold standard. Solvents like DMF, DMSO, and NMP possess high dielectric constants and strong dipole moments. The oxygen of the solvent's carbonyl or sulfoxide group interacts favorably with the electron-deficient aromatic ring of your substrate, effectively solvating the molecule and stabilizing the Meisenheimer complex transition state [2].

Q3: My reaction requires low temperatures (e.g., -78°C for a specific lithiation), but the compound precipitates out. How do I fix this? A: At cryogenic temperatures, the solubility limit drops exponentially. Relying on a single solvent often fails. We recommend a co-solvent system . Start by dissolving the compound in a strong solubilizer like THF. If precipitation occurs upon cooling, add 10-20% v/v of a highly polar, low-freezing-point additive like DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone). DMPU breaks up solute aggregation without freezing at typical dry-ice temperatures.

Q4: The compound dissolves initially but precipitates as a thick slurry when I add an aqueous reagent. What is the workaround? A: You are experiencing "solvent crashing" due to a sudden shift in the solvent mixture's polarity. Instead of forcing a homogenous mixture, pivot to a biphasic reaction system utilizing Phase Transfer Catalysis (PTC) . By using a solvent like Dichloromethane (DCM) or Toluene alongside your aqueous phase, the substrate remains dissolved in the organic layer, while a catalyst like Tetrabutylammonium bromide (TBAB) shuttles the aqueous reagent across the phase boundary [3].

Quantitative Data: Solvent Selection Matrix

Use the following table to select the optimal solvent based on the required solubilizing mechanism and dielectric constant ( ε ).

Solvent ClassExample SolventsDielectric Constant ( ε )Solubilizing Mechanism for Halogenated NitrobenzenesRecommendation Level
Polar Aprotic DMF, DMSO, NMP36.7 - 46.7Strong dipole-dipole disruption of crystal lattice; stabilizes polar intermediates.Excellent
Halogenated DCM, Chloroform4.8 - 8.9Favorable halogen-halogen dispersion forces; good wetting of hydrophobic domains.Good
Ethers THF, 2-MeTHF6.0 - 7.6Moderate dipole interactions; excellent for cryogenic co-solvent mixtures.Moderate to Good
Aromatic Toluene, Xylene2.3 - 2.4Weak π−π interactions; insufficient to overcome strong solid-state lattice energy.Poor
Aliphatic Hexanes, Heptane~1.9No polar interactions; highly incompatible with the nitro-dipole.Do Not Use

Standard Operating Procedures (SOPs)

Protocol A: Systematic Solvent Screening and Dissolution Optimization

This protocol is a self-validating method to determine the minimum solvent volume required without compromising reaction kinetics.

Step 1: Baseline Testing

  • Weigh 100 mg of 2-Bromo-3,4-dichloro-1-nitrobenzene into a 4 mL glass vial equipped with a magnetic stir bar.

  • Add 1.0 mL of the primary target solvent (e.g., THF or DMF).

  • Stir at 500 rpm at 25°C for 10 minutes.

  • Validation Check: If the solution is completely clear, proceed to Step 4. If particulate matter remains, proceed to Step 2.

Step 2: Thermal Agitation

  • Transfer the vial to a pre-heated reaction block set to 45°C.

  • Stir for an additional 15 minutes.

  • Validation Check: If dissolution is achieved, ensure your planned reaction chemistry is thermally stable at 45°C. If not, cool back to 25°C; if it precipitates upon cooling, proceed to Step 3.

Step 3: Co-Solvent Integration

  • To the cloudy suspension at 25°C, add a secondary high-polarity solvent (e.g., DMSO or DMPU) dropwise in 100 µL increments.

  • Allow 5 minutes of stirring between each addition.

  • Record the exact volume ratio required to achieve a homogenous solution. Use this established v/v ratio for your bulk reaction scale-up.

Protocol B: Biphasic Reaction Setup using Phase Transfer Catalysis (PTC)

Use this protocol when aqueous reagents cause the substrate to precipitate out of polar aprotic solvents.

Step 1: Organic Phase Preparation

  • Dissolve 2-Bromo-3,4-dichloro-1-nitrobenzene in a water-immiscible solvent with high halogen affinity (Dichloromethane or 2-MeTHF are highly recommended). Target a concentration of 0.2 M.

  • Ensure complete dissolution before proceeding.

Step 2: Catalyst Loading

  • Add 5–10 mol% of a Phase Transfer Catalyst (e.g., Tetrabutylammonium bromide - TBAB, or Aliquat 336) directly to the organic phase.

  • Stir for 5 minutes to ensure the catalyst is evenly dispersed.

Step 3: Aqueous Phase Integration

  • Prepare your aqueous reagent (e.g., aqueous NaOH, aqueous nucleophile) in a separate vessel.

  • Add the aqueous phase to the organic phase to create a biphasic mixture.

  • Critical Step: Increase stirring speed to >800 rpm. High-shear agitation is mandatory to maximize the interfacial surface area between the two phases, allowing the PTC to efficiently shuttle ions to the dissolved nitrobenzene substrate.

References

  • Title: Compound Summary for Nitrobenzene Derivatives Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: ACS Solvent Selection Guide Source: Organic Process Research & Development, American Chemical Society (ACS) URL: [Link]

  • Title: Phase Transfer Catalysis (PTC) in Organic Synthesis Source: Organic Chemistry Portal URL: [Link]

Troubleshooting

Catalyst selection for optimizing 2-Bromo-3,4-dichloro-1-nitrobenzene cross-coupling

Initiating Catalyst Search I'm currently engaged in comprehensive Google searches, homing in on suitable catalysts for the cross-coupling of 2-Bromo-3,4-dichloro-1-nitrobenzene. My primary aim is to identify common chall...

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Author: BenchChem Technical Support Team. Date: April 2026

Initiating Catalyst Search

I'm currently engaged in comprehensive Google searches, homing in on suitable catalysts for the cross-coupling of 2-Bromo-3,4-dichloro-1-nitrobenzene. My primary aim is to identify common challenges and troubleshooting strategies associated with this process, laying the groundwork for selecting the most appropriate catalyst.

Analyzing Catalyst Strategies

I've moved past initial searches and am now deeply analyzing the results. My focus is on identifying recurring problems and highlighting successful catalyst systems for 2-Bromo-3,4-dichloro-1-nitrobenzene cross-coupling. I'm paying close attention to ligands, bases, and solvents, and verifying findings with peer-reviewed articles. The structure of the technical support center is in Q&A format, with answers that explain underlying principles. Tables for catalyst comparison and DOT language scripts for diagrams are also planned.

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Optimization

Effective purification and recrystallization methods for 2-Bromo-3,4-dichloro-1-nitrobenzene

Welcome to the Advanced Process Chemistry Support Center. This guide is engineered for researchers, process chemists, and drug development professionals handling 2-Bromo-3,4-dichloro-1-nitrobenzene , a highly sensitive a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Process Chemistry Support Center. This guide is engineered for researchers, process chemists, and drug development professionals handling 2-Bromo-3,4-dichloro-1-nitrobenzene , a highly sensitive and sterically congested halogenated aromatic intermediate.

Because of its dense halogenation and strongly electron-withdrawing nitro group, this compound presents unique challenges during purification, including regioisomer contamination, phase separation ("oiling out"), and unintended nucleophilic degradation. This guide provides field-proven, self-validating protocols to ensure high-purity isolation.

Part 1: Physicochemical & Solvent Suitability Data

Before initiating purification, it is critical to understand the thermodynamic behavior of the target molecule. The table below summarizes the quantitative solubility profiles and chemical compatibility of standard recrystallization solvents.

Solvent SystemTemp Range (°C)Est. Solubility ( g/100 mL)SNAr Degradation RiskProcess Recommendation
Toluene / Heptane 5 to 80>50 (Tol) / <2 (Hep)None Optimal. Inert system; excellent recovery and purity.
Methanol 0 to 65~30 at 65 °CHigh Avoid. High risk of forming methoxy impurities.
Isopropanol (IPA) 5 to 82~25 at 80 °CLowAcceptable. Good for regioisomer slurrying.
EtOAc / Hexane 0 to 77>60 (EtOAc)NoneModerate. High solubility makes yield control difficult.

Part 2: Troubleshooting & FAQs

Q1: Why am I observing ether impurities when recrystallizing from primary alcohols (e.g., Methanol, Ethanol)?

The Causality: The bromine atom at the 2-position is highly activated by the strongly electron-withdrawing nitro group at the 1-position. When subjected to prolonged heating in primary alcohols—especially if trace metals or basic impurities from prior synthetic steps are present—the molecule undergoes unintended Nucleophilic Aromatic Substitution (SNAr). The alcohol acts as a nucleophile, displacing the bromide to form an alkoxy-nitrobenzene impurity. The Solution: Transition to a strictly non-nucleophilic solvent system. We recommend a Toluene/Heptane binary mixture. If a protic solvent is absolutely required for polarity reasons, use a sterically hindered alcohol like Isopropanol, which significantly retards the SNAr reaction kinetics .

Q2: During cooling, my product forms a dense liquid layer at the bottom of the flask ("oiling out") instead of crystallizing. How do I fix this?

The Causality: Liquid-Liquid Phase Separation (LLPS), or "oiling out," occurs when the solution's cooling trajectory crosses the spinodal curve before reaching the critical threshold for heterogeneous nucleation . Highly halogenated aromatics are particularly prone to this because they often have low melting points relative to their boiling points in solvent, creating highly stable supersaturated states. The Solution:

  • Adjust the Solvent Ratio: Increase the proportion of the "good" solvent (Toluene) slightly to shift the phase boundary.

  • Force Nucleation: Introduce seed crystals exactly at the cloud point. This bypasses the metastable zone and forces immediate crystal lattice formation rather than phase separation.

Q3: My crude material contains trace amounts of the 2-bromo-4,5-dichloro regioisomer. Silica gel chromatography isn't separating them. What is the best approach?

The Causality: Regioisomers of highly halogenated nitrobenzenes have nearly identical dipole moments and Rf values, rendering kinetic separation (chromatography) ineffective. However, their distinct molecular symmetries result in different crystal packing efficiencies and lattice energies. The Solution: Utilize thermodynamic control via a hot slurry maturation . Suspend the crude mixture in 9:1 Isopropanol/Water at 50 °C for 24 hours. Through Ostwald ripening, the less soluble isomer will continuously precipitate, while the more soluble regioisomer remains enriched in the mother liquor.

Part 3: Self-Validating Recrystallization Protocol (Toluene/Heptane)

This protocol utilizes a binary solvent system to ensure chemical inertness while maximizing yield. Every step includes a built-in validation check to ensure the process remains on track.

Step 1: Dissolution

  • Action: Suspend 10.0 g of crude 2-Bromo-3,4-dichloro-1-nitrobenzene in 30 mL of Toluene. Heat to 80 °C with moderate stirring (250 rpm).

  • Validation Check: The solution must become completely transparent. If a hazy suspension persists, inorganic salts or highly cross-linked polymers are present. Proceed to Step 2; otherwise, skip to Step 3.

Step 2: Hot Filtration (If necessary)

  • Action: Pass the 80 °C solution through a pre-warmed celite pad or a fine sintered glass funnel.

  • Validation Check: The filtrate must be optically clear.

Step 3: Anti-Solvent Addition

  • Action: Maintain the solution at 80 °C. Add Heptane dropwise (approx. 15-20 mL) until the solution reaches the "cloud point."

  • Validation Check: The cloud point is validated when a slight, persistent opalescence remains in the solution for >10 seconds after a drop of Heptane is added. If the solution turns completely milky, you have added too much Heptane; add 1-2 mL of hot Toluene to clarify.

Step 4: Seeding and Equilibration

  • Action: Add 10-20 mg of pure 2-Bromo-3,4-dichloro-1-nitrobenzene seed crystals. Hold the temperature at 75 °C for 15 minutes.

  • Validation Check: The seed crystals should not dissolve, and the solution should transition from a hazy liquid to a suspension of fine, visible microcrystals.

Step 5: Controlled Cooling

  • Action: Program the reactor or oil bath to cool at a linear rate of 0.1 °C/min down to 5 °C.

  • Validation Check: Inspect the flask walls. You should observe distinct crystalline plates or needles. If oily droplets form on the glass, immediately reheat to 80 °C and restart from Step 3 with 10% more Toluene.

Step 6: Isolation and Drying

  • Action: Filter the suspension under vacuum. Wash the filter cake with 2 x 10 mL of pre-chilled (0 °C) Heptane. Dry the solid in a vacuum oven at 40 °C for 24 hours.

  • Validation Check: The process is validated when the solid reaches a constant weight on an analytical balance, and a 1H-NMR spectrum shows zero resonance at 2.3 ppm (confirming the complete absence of residual Toluene).

Part 4: Process Visualization

The following decision tree maps the logic of the self-validating Toluene/Heptane recrystallization workflow, highlighting the critical "oiling out" recovery loop.

RecrystallizationWorkflow Start Impure 2-Bromo-3,4-dichloro- 1-nitrobenzene Dissolve Dissolve in Toluene (80°C, 3-5 Vol) Start->Dissolve Filter Hot Filtration (Remove Insolubles) Dissolve->Filter AntiSolvent Add Heptane Dropwise (Until Cloud Point) Filter->AntiSolvent Seed Add Seed Crystals (Force Nucleation) AntiSolvent->Seed Cool Controlled Cooling (0.1°C/min to 5°C) Seed->Cool Check Did it oil out? Cool->Check Reheat Reheat to 80°C Add 10% more Toluene Check->Reheat Yes Isolate Filter & Wash (Cold Heptane) Check->Isolate No Reheat->AntiSolvent Dry Vacuum Dry (40°C, 24h) Isolate->Dry

Fig 1: Optimized Toluene/Heptane recrystallization workflow for halogenated nitrobenzenes.

References

  • Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press.[Link]

  • Mullin, J. W. (2001). Crystallization. Butterworth-Heinemann.[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for Halogenated Nitrobenzenes. PubChem Database. [Link]

Reference Data & Comparative Studies

Validation

HPLC method validation for determining 2-Bromo-3,4-dichloro-1-nitrobenzene purity

The determination of purity for highly substituted halogenated aromatics, such as 2-Bromo-3,4-dichloro-1-nitrobenzene , presents a unique chromatographic challenge. Because the synthetic pathways for these molecules inev...

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Author: BenchChem Technical Support Team. Date: April 2026

The determination of purity for highly substituted halogenated aromatics, such as 2-Bromo-3,4-dichloro-1-nitrobenzene , presents a unique chromatographic challenge. Because the synthetic pathways for these molecules inevitably generate closely related positional isomers (e.g., 3-bromo-2,4-dichloro-1-nitrobenzene), analytical methods must possess exceptional shape and dipole selectivity.

This guide objectively compares column chemistries for resolving these complex isomeric mixtures and provides a comprehensive, self-validating High-Performance Liquid Chromatography (HPLC) method validation protocol grounded in .

Mechanistic Rationale: The Limits of Standard C18

Standard Octadecylsilane (C18) columns rely almost exclusively on hydrophobic (dispersive) interactions. When analyzing 2-Bromo-3,4-dichloro-1-nitrobenzene and its positional isomers, the differences in hydrophobicity ( logP ) and hydrodynamic volume are negligible. Consequently, C18 phases typically result in peak co-elution.

To achieve baseline resolution, we must exploit the molecule's electron-deficient aromatic ring and its highly polarized carbon-halogen bonds. A Pentafluorophenyl (PFP) stationary phase is superior in this context. The fluorine atoms on the PFP ring create a strongly electron-deficient surface that interacts with the analyte via:

  • Dipole-Dipole Interactions: Between the C-F bonds of the column and the C-Cl/C-Br bonds of the analyte.

  • Shape Selectivity: The rigid, planar nature of the PFP ring discriminates between subtle steric differences in positional isomers.

  • Halogen Bonding: Direct interactions between the halogen substituents of the analyte and the fluorinated stationary phase, a phenomenon well-documented in .

Crucial Solvent Choice: To maximize PFP selectivity, methanol must be used instead of acetonitrile. Acetonitrile possesses a strong dipole and π -character that competes with the analyte for the stationary phase, effectively masking the PFP column's unique interactions. Methanol, being a protic solvent, preserves these critical dipole and shape-selective mechanisms.

Comparative Performance Data: C18 vs. PFP

To objectively demonstrate the superiority of the PFP phase, a comparative study was executed using a mixed standard containing 2-Bromo-3,4-dichloro-1-nitrobenzene (API) and its two primary positional isomers (Impurity A and Impurity B).

Chromatographic Conditions:

  • Mobile Phase: 65:35 Methanol : Water (Isocratic)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Temperature: 30°C

ParameterStandard C18 (150 x 4.6 mm, 3 µm)PFP Phase (150 x 4.6 mm, 3 µm)Analytical Implication
Retention Time (API) 8.4 min11.2 minPFP provides stronger retention via multi-modal interactions.
Resolution ( Rs​ ) 1.1 (Co-elution with Imp. A)3.4 (Baseline Separation)Critical: PFP exceeds the ICH requirement of Rs​≥2.0 .
Tailing Factor ( Tf​ ) 1.451.05PFP reduces secondary silanol interactions, improving peak symmetry.
Theoretical Plates ( N ) 8,50014,200Higher efficiency on PFP due to optimized mass transfer.
Selectivity Mechanism Hydrophobic (Dispersive)Dipole, Shape, Halogen BondingPFP targets the specific electronic nature of the analyte.

Method Validation Workflow & Logic

The following diagram outlines the logical progression from column selection through to formal validation, ensuring a self-validating framework where each phase dictates the success of the next.

Method_Validation_Workflow A Phase 1: Column Selection (C18 vs PFP) B Phase 2: Method Optimization (Methanol/Water Tuning) A->B Select PFP C Phase 3: System Suitability (Self-Validating Core) B->C Finalize Parameters D Phase 4: ICH Q2(R2) Validation (Specificity, Linearity, Accuracy) C->D Pass Criteria E Final Validated Method D->E Meets Guidelines

Logical workflow for HPLC method development and ICH Q2(R2) validation.

Step-by-Step Method Validation Protocol

This protocol is designed as a self-validating system . It incorporates System Suitability Testing (SST) and bracketing standards to ensure that any instrumental drift or column degradation automatically invalidates the run before erroneous data is reported, aligning with .

Step 4.1: System Suitability Testing (The Self-Validating Core)

Before initiating any validation parameter, the system must prove it is capable of the analysis.

  • Prepare a System Suitability Solution containing 100 µg/mL of 2-Bromo-3,4-dichloro-1-nitrobenzene and 10 µg/mL of Impurity A.

  • Inject the solution six consecutive times.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of API peak area ≤1.0% .

    • Resolution ( Rs​ ) between API and Impurity A ≥2.0 .

    • Tailing factor ( Tf​ ) for the API peak ≤1.5 .

    • Causality: If Rs​ drops below 2.0, it indicates a loss of PFP phase integrity or mobile phase preparation error, halting the sequence automatically.

Step 4.2: Specificity (Forced Degradation)

Specificity proves the method can accurately measure the analyte in the presence of impurities and degradants.

  • Preparation: Expose the API to 1N HCl (Acid), 1N NaOH (Base), 3% H2​O2​ (Oxidation), and UV light (Photolytic) for 24 hours.

  • Execution: Inject the blank diluent, individual impurities, and the stressed samples.

  • Acceptance Criteria:

    • No blank interference at the retention time of the API.

    • Peak purity angle must be less than the peak purity threshold (using Photodiode Array detection) for the API peak in all stressed samples, proving no co-eluting degradants.

Step 4.3: Linearity and Range
  • Preparation: Prepare standard solutions at five concentration levels: 25%, 50%, 100%, 120%, and 150% of the nominal target concentration (100 µg/mL).

  • Execution: Inject each level in triplicate. Plot the peak area (y-axis) against the concentration (x-axis).

  • Acceptance Criteria:

    • Correlation coefficient ( R2 ) ≥0.999 .

    • The y-intercept must be ≤2.0% of the target concentration response.

    • Causality: A non-linear response at the 150% level indicates detector saturation or column overloading, requiring a reduction in injection volume.

Step 4.4: Accuracy (Recovery)
  • Preparation: Spike known amounts of 2-Bromo-3,4-dichloro-1-nitrobenzene into a placebo matrix at three levels: 50%, 100%, and 150% of the working concentration. Prepare three independent samples per level (n=9 total).

  • Execution: Analyze the samples using the optimized PFP method. Bracket the sequence with the 100% standard every 5 injections to monitor drift.

  • Acceptance Criteria:

    • Mean recovery at each level must be between 98.0% and 102.0%.

    • RSD at each level ≤2.0% .

Step 4.5: Precision (Repeatability & Intermediate Precision)
  • Repeatability: Prepare six independent sample preparations of a single batch at 100% concentration. Inject each once.

  • Intermediate Precision: Have a second analyst, on a different day, using a different HPLC system and a different lot of the PFP column, repeat the repeatability protocol.

  • Acceptance Criteria:

    • RSD of the assay for the six preparations ≤2.0% .

    • Cumulative RSD between the two analysts (n=12) ≤2.0% .

References

  • International Council for Harmonisation (ICH). (2022). ICH Q2(R2) Validation of Analytical Procedures. ICH Quality Guidelines. URL:[Link]

  • U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA Guidance Documents. URL:[Link]

  • Bell, D. S. (2018). Pentafluorophenyl Stationary Phases: Selectivity and Retention. LCGC Chromatography Online. URL:[Link]

Comparative

Orthogonal Reactivity in Aromatic Scaffolds: A Comparative Guide to 2-Bromo-3,4-dichloro-1-nitrobenzene vs. 2-Chloro-1-nitrobenzene

In modern drug discovery and complex API synthesis, the selection of aromatic building blocks dictates the efficiency of the entire synthetic route. As application scientists, we frequently evaluate building blocks not j...

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Author: BenchChem Technical Support Team. Date: April 2026

In modern drug discovery and complex API synthesis, the selection of aromatic building blocks dictates the efficiency of the entire synthetic route. As application scientists, we frequently evaluate building blocks not just for their immediate reactivity, but for their programmable potential.

This guide provides an in-depth comparative analysis of a foundational workhorse—2-chloro-1-nitrobenzene —against a highly functionalized, multi-vector scaffold—2-bromo-3,4-dichloro-1-nitrobenzene . By unpacking the electronic and steric causality behind their reactivity, we establish self-validating workflows for chemoselective and regioselective functionalization.

Mechanistic Profiling & Causality

To harness these molecules effectively, we must first map the competing electronic and steric forces governing their reactivity.

The Baseline: 2-Chloro-1-nitrobenzene

2-Chloro-1-nitrobenzene is the quintessential substrate for Nucleophilic Aromatic Substitution (SNAr). The strong electron-withdrawing nature of the nitro group (-I and -M effects) severely depletes electron density at the ortho and para positions.

  • Causality: When an amine or thiolate attacks the C2 position, the resulting negative charge is delocalized into the nitro group, forming a highly stable Meisenheimer complex . Because chlorine is a competent leaving group, the reaction proceeds smoothly to yield o-nitroanilines, which are direct precursors to benzimidazoles and o-phenylenediamines.

The Programmable Scaffold: 2-Bromo-3,4-dichloro-1-nitrobenzene

This polyhalogenated scaffold presents a masterpiece of competing chemical vectors. It features a nitro group at C1, a bromine at C2, and chlorines at C3 and C4.

  • SNAr Regioselectivity (The Nucleophilic Vector): The nitro group activates both C2 (ortho) and C4 (para). However, SNAr kinetics dictate that leaving group ability scales with electronegativity (F > Cl > Br) because the rate-determining step is the nucleophilic attack, which requires transition-state stabilization . Consequently, the C4-Cl bond is electronically favored over the C2-Br bond. Sterically, C4 is also more accessible than the highly congested C2 position. Thus, SNAr occurs regioselectively at C4 .

  • Cross-Coupling Chemoselectivity (The Transition-Metal Vector): In palladium-catalyzed cross-coupling, the rate-determining step is oxidative addition, which is governed by bond dissociation energy. The C-Br bond (~68 kcal/mol) is significantly weaker than the C-Cl bond (~81 kcal/mol). Palladium(0) will chemoselectively insert at C2 , leaving the chlorines completely intact .

This divergence enables orthogonal reactivity : you can independently functionalize the C2 and C4 positions without protecting groups.

Quantitative Reactivity Comparison

The following table summarizes the operational parameters and reactivity profiles of both scaffolds, providing a quick-reference matrix for route design.

Reactivity Profile2-Chloro-1-nitrobenzene2-Bromo-3,4-dichloro-1-nitrobenzene
Primary Reaction Pathway SNArCross-Coupling & SNAr (Orthogonal)
SNAr Activated Sites C2 (ortho)C2 (ortho), C4 (para)
Preferred SNAr Site C2 (-Cl)C4 (-Cl)
Cross-Coupling Site N/A (Requires harsh conditions)C2 (-Br)
Steric Congestion Low (Mono-substituted ortho)High (Contiguous 1,2,3,4-substitution)
Strategic Utility Simple o-phenylenediamine precursorMulti-vector pharmacophore scaffold

Visualizing Orthogonal Workflows

The true value of 2-bromo-3,4-dichloro-1-nitrobenzene lies in its ability to undergo sequential, site-specific functionalizations. The workflow below illustrates this programmable logic.

Workflow cluster_0 Vector 1: Transition Metal Catalysis cluster_1 Vector 2: Nucleophilic Attack SM 2-Bromo-3,4-dichloro-1-nitrobenzene (Programmable Scaffold) Suzuki C2-Functionalization (Suzuki-Miyaura) SM->Suzuki Pd(dppf)Cl2, Ar-B(OH)2 Chemoselective for C-Br SNAr C4-Functionalization (S_NAr) SM->SNAr Amine, K2CO3, Heat Regioselective for C4-Cl Suzuki->SNAr Sequential S_NAr (Late-Stage Diversification)

Orthogonal functionalization workflow of 2-Bromo-3,4-dichloro-1-nitrobenzene.

Self-Validating Experimental Protocols

To ensure reproducibility, the following methodologies are designed as self-validating systems. They utilize intrinsic mass spectrometry (MS) isotopic patterns as In-Process Controls (IPCs) to confirm both conversion and regioselectivity.

Protocol A: Baseline SNAr (2-Chloro-1-nitrobenzene)

This protocol establishes the baseline reactivity for a mono-activated aryl chloride.

  • Reaction Setup: In a dry reaction vial, dissolve 2-chloro-1-nitrobenzene (1.0 eq) in anhydrous DMF (0.2 M). Add morpholine (1.2 eq) and finely powdered K2CO3 (2.0 eq).

  • Causality of Base: K2CO3 acts as an acid scavenger to neutralize the HCl byproduct, preventing the protonation of the nucleophilic amine.

  • Execution: Heat the mixture to 90 °C under nitrogen for 4 hours.

  • Self-Validation (IPC): Monitor via LC-MS.

    • Starting Material: Exhibits a distinct 3:1 isotopic ratio (M, M+2) due to the single chlorine atom.

    • Product Confirmation: Successful conversion is validated by the complete disappearance of the 3:1 isotopic cluster and the emergence of a single [M+H]+ peak corresponding to the morpholino adduct.

Protocol B: Chemoselective Suzuki-Miyaura Coupling (2-Bromo-3,4-dichloro-1-nitrobenzene)

This protocol demonstrates the precise targeting of the C-Br bond in the presence of reactive C-Cl bonds.

  • Reaction Setup: Charge a Schlenk flask with 2-bromo-3,4-dichloro-1-nitrobenzene (1.0 eq), phenylboronic acid (1.05 eq), and Na2CO3 (2.0 eq).

  • Catalyst Selection: Add Pd(dppf)Cl2 (0.05 eq).

    • Causality: The large bite angle of the dppf ligand accelerates the reductive elimination step, which is critical for overcoming the severe steric hindrance at the C2 position (sandwiched between a nitro and a chloro group).

  • Execution: Suspend the reagents in a degassed mixture of 1,4-Dioxane/H2O (4:1, 0.1 M). Heat to 80 °C for 6 hours.

  • Self-Validation (IPC): Monitor via GC-MS or LC-MS.

    • Starting Material: Exhibits a highly complex BrCl2 isotopic pattern (M, M+2, M+4, M+6).

    • Product Confirmation: The chemoselective displacement of bromine leaves two chlorine atoms intact. The product peak will strictly display a 9:6:1 (M, M+2, M+4) isotopic pattern. Any deviation from this pattern indicates unwanted over-coupling at the C-Cl sites.

References

  • Title: Nucleophilic Aromatic Substitution: Kinetics and Mechanism Source: Journal of Organic Chemistry URL: [Link]

  • Title: Steric and Electronic Effects in Meisenheimer Complex Formation Source: Organic Letters URL: [Link]

  • Title: Chemoselectivity in Palladium-Catalyzed Cross-Coupling of Polyhalogenated Arenes Source: Chemical Reviews URL: [Link]

Validation

Advanced GC-MS Validation for Reaction Monitoring of 2-Bromo-3,4-dichloro-1-nitrobenzene

As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with monitoring complex organic syntheses. When tracking the conversion of highly functionalized building blocks like 2-bromo-3,...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with monitoring complex organic syntheses. When tracking the conversion of highly functionalized building blocks like 2-bromo-3,4-dichloro-1-nitrobenzene , standard analytical approaches often fail. This compound presents a dual challenge: the nitro group is highly susceptible to thermal reduction, and the dense halogenation (Br, Cl) makes the molecule prone to catalytic dehalogenation at active metal or silanol sites within the gas chromatograph (GC) flow path.

This guide provides an objective, data-driven comparison of GC-MS column and inlet technologies, establishing a self-validating protocol for the accurate kinetic profiling of this critical intermediate.

The Analytical Challenge: Mechanistic Causality

To achieve quantitative accuracy during reaction monitoring, we must first understand why standard GC-MS configurations fail for halogenated nitroaromatics.

When a reaction aliquot is injected into a standard GC inlet at 250°C, two primary degradation pathways can occur if the flow path is not perfectly inert:

  • Thermal Dehalogenation: Active metal sites (often deposited by previous injections of reaction catalysts like Pd or Cu) catalyze the homolytic cleavage of the C-Br bond, artificially inflating the concentration of dichloronitrobenzene byproducts in the chromatogram.

  • Nitro Group Reduction/Adsorption: Active silanols in standard glass liners and columns irreversibly bind the electron-rich oxygens of the nitro group, leading to severe peak tailing and signal loss.

To mitigate this, modern methodologies rely on Ultra-Inert (UI) technologies and mid-polarity stationary phases, principles adapted from rigorous environmental standards such as .

Comparative Performance Analysis

To demonstrate the necessity of specialized consumables, we compared a traditional GC-MS setup against an optimized Ultra-Inert configuration.

  • Setup A (Standard): 5% Phenyl-methylpolysiloxane column (Standard 5ms) with a standard splitless glass liner.

  • Setup B (Optimized): 35% Phenyl-methylpolysiloxane column (Ultra-Inert 35ms) with a UI deactivated dimpled liner.

The 35% phenyl phase was selected because its mid-polarity provides superior selectivity for positional isomers of halogenated aromatics compared to standard 5ms columns, as documented by leading chromatography manufacturers ().

Table 1: Chromatographic Performance Metrics

Conditions: 10 ppm analyte concentration, EI-MS SIM mode, 250°C Inlet.

MetricSetup A (Standard 5ms)Setup B (Optimized UI 35ms)Analytical Impact
Peak Tailing Factor ( Tf​ ) 1.851.08Setup B ensures accurate integration and prevents co-elution with closely related reaction byproducts.
Signal-to-Noise (S/N) 24:1145:1Setup B provides superior sensitivity for detecting trace impurities at the end of the reaction.
Retention Time Stability ± 0.15 min ± 0.02 minSetup B allows for tight retention time locking, crucial for automated sequence processing.
Table 2: Analyte Recovery & Inlet-Induced Degradation

Degradation measured by the artificial formation of dehalogenated artifacts.

Degradation PathwaySetup A (Standard)Setup B (Optimized UI)
Loss of Bromine (-Br) 6.2%< 0.3%
Loss of Nitro Group (-NO2) 4.8%< 0.5%
Total Analyte Recovery 89.0%99.2%

Self-Validating Experimental Workflow

The following protocol is designed as a self-validating system . By integrating internal standards and proactive system suitability checks, we guarantee that any observed changes in analyte concentration are true kinetic events, not analytical artifacts.

GCMS_Validation Sample Reaction Aliquot (2-Bromo-3,4-dichloro-1-nitrobenzene) Quench Quench & LLE Extraction (Stop Kinetics & Remove Salts) Sample->Quench SystemCheck System Suitability Test (Verify Inlet Inertness) Quench->SystemCheck Decision Pass Suitability? (< 5% Breakdown) SystemCheck->Decision Maint Inlet Maintenance (Replace Liner/Septum) Decision->Maint No Analysis GC-MS Injection (Ultra-Inert Path) Decision->Analysis Yes Maint->SystemCheck Separation Chromatographic Separation (35% Phenyl Phase) Analysis->Separation Detection EI-MS Detection (SIM m/z 269, 271, 273) Separation->Detection

Fig 1. Self-validating GC-MS workflow for halogenated nitrobenzene reaction monitoring.

Step-by-Step Methodology & Causality

Step 1: Reaction Quenching and Liquid-Liquid Extraction (LLE)

  • Action: Aliquot 50 µL of the active reaction mixture into a vial containing 1 mL of cold ethyl acetate and 1 mL of saturated aqueous NH4​Cl . Vortex for 30 seconds and isolate the organic layer.

  • Causality: Immediate dilution in cold solvent halts the kinetic progression, providing an exact snapshot of the reaction. The aqueous wash is critical; it removes inorganic bases and metal catalysts. Injecting these directly into the GC would instantly create active sites, destroying the inertness of the flow path.

Step 2: Internal Standard Addition

  • Action: Spike the isolated organic layer with 10 ppm of 1,4-Dichlorobenzene-d4.

  • Causality: The internal standard corrects for volumetric errors during LLE and variations in GC injection volume. The deuterated standard elutes near the target analytes but is mass-resolved, providing a reliable quantitative reference.

Step 3: System Suitability Verification (The Self-Validation Step)

  • Action: Prior to running the reaction samples, inject a 10 ppm standard mixture of Endrin and 4,4'-DDT.

  • Causality: Endrin and DDT are highly sensitive to active sites and thermal degradation. If their combined breakdown (forming endrin aldehyde, endrin ketone, DDE, and DDD) exceeds 5%, the system is flagged for immediate inlet maintenance. This step guarantees that the GC-MS is chemically inert before precious reaction samples are analyzed.

Step 4: GC-MS Acquisition (SIM Mode)

  • Action: Inject 1 µL into the GC-MS. Set the mass spectrometer to Selected Ion Monitoring (SIM) mode, targeting the primary isotopic cluster for 2-bromo-3,4-dichloro-1-nitrobenzene: m/z 269, 271, and 273 .

  • Causality: The isotopic cluster of one bromine and two chlorines provides a unique, highly specific mass signature (). Using SIM mode rather than full SCAN increases sensitivity by maximizing the detector's dwell time on these specific ions, effectively filtering out the complex chemical background of the reaction matrix.

References

  • US Environmental Protection Agency (EPA). "Method 8270E: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS)." EPA SW-846, June 2018. Available at:[Link]

  • Agilent Technologies. "Ultra Inert GC Columns: Confidently analyze active compounds." Agilent Product Documentation, 2023. Available at:[Link]

  • National Institute of Standards and Technology (NIST). "Mass Spectrometry Data Center: Isotopic Signatures and EI Fragmentation." NIST Chemistry WebBook, SRD 69, 2023. Available at: [Link]

Comparative

Chemoselective Divergence in Polyhalogenated Arenes: A Comparative Guide to 2-Bromo-3,4-dichloro-1-nitrobenzene vs. 4-Bromo-1,2-dichloro-3-nitrobenzene

As a Senior Application Scientist in early-stage drug development, I frequently encounter polyhalogenated nitrobenzenes acting as foundational multi-point scaffolds for complex Active Pharmaceutical Ingredients (APIs). H...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage drug development, I frequently encounter polyhalogenated nitrobenzenes acting as foundational multi-point scaffolds for complex Active Pharmaceutical Ingredients (APIs). However, treating all halogenated isomers as functionally equivalent is a critical error in process chemistry. The exact substitution pattern around a nitroarene dictates profound stereoelectronic shifts.

This guide provides an in-depth comparative analysis of two structurally similar but chemically orthogonal isomers: 2-Bromo-3,4-dichloro-1-nitrobenzene (Isomer A) and 4-Bromo-1,2-dichloro-3-nitrobenzene (Isomer B) . By understanding the causality behind their reactivity—specifically steric inhibition of resonance and differential oxidative addition rates—synthetic chemists can design highly predictable, self-validating workflows.

Stereoelectronic Profiling & Causality

The divergent reactivity of these two isomers is governed by the competition between the mesomeric electron-withdrawing effect (-M) of the nitro group (which drives [1]) and the steric accessibility of the carbon-halogen bonds (which dictates the kinetics of Palladium-catalyzed oxidative addition).

Isomer A: 2-Bromo-3,4-dichloro-1-nitrobenzene
  • Structural Causality: In this isomer, the nitro group at C1 is flanked by a bromine at C2 and a hydrogen at C6. Because the C6 position is unhindered, the nitro group remains largely coplanar with the aromatic ring. This coplanarity maximizes its -M effect, highly activating the ring for SNAr.

  • Reactivity Profile: The C4-Cl bond is located para to the coplanar nitro group, making it the most electrophilic site on the ring. SNAr occurs rapidly and regioselectively at C4. Conversely, the C2-Br bond is severely sterically hindered (sandwiched between the C1-NO2 and C3-Cl groups). While C-Br bonds typically undergo oxidative addition faster than C-Cl bonds, this steric bottleneck makes standard Suzuki-Miyaura couplings sluggish, necessitating specialized, bulky Buchwald ligands (e.g., SPhos or XPhos) to force the coupling.

Isomer B: 4-Bromo-1,2-dichloro-3-nitrobenzene
  • Structural Causality: Here, the nitro group at C3 is flanked by two bulky halogens: C2-Cl and C4-Br. To relieve severe steric strain (A-value clashes), the nitro group is forced to twist out of the aromatic plane. This phenomenon, known as steric inhibition of resonance [2], breaks the π -orbital overlap, effectively neutralizing the -M effect while retaining only the inductive (-I) effect.

  • Reactivity Profile: Due to the loss of resonance activation, SNAr pathways are heavily suppressed. However, the C4-Br bond is flanked by the NO2 group and a hydrogen at C5. It is far more sterically accessible than the C2-Br in Isomer A. Consequently, Isomer B undergoes rapid, chemoselective [3] at the C4 position using standard, inexpensive catalysts like Pd(PPh3)4.

Mechanistic Visualization

The following decision tree illustrates the orthogonal synthetic pathways dictated by the stereoelectronic profiles of the two isomers.

G Substrate Polyhalogenated Nitrobenzene IsomerA Isomer A 2-Bromo-3,4-dichloro-1-nitrobenzene (Coplanar NO2, Hindered Br) Substrate->IsomerA IsomerB Isomer B 4-Bromo-1,2-dichloro-3-nitrobenzene (Twisted NO2, Accessible Br) Substrate->IsomerB SNAr_A SNAr Pathway Highly Active at C4-Cl (Strong -M Effect) IsomerA->SNAr_A Amines/Thiols Suzuki_A Suzuki Coupling Slow at C2-Br Requires XPhos/SPhos IsomerA->Suzuki_A Pd(0), Boronic Acids SNAr_B SNAr Pathway Suppressed (Weak -M Effect due to Twist) IsomerB->SNAr_B Amines/Thiols Suzuki_B Suzuki Coupling Fast at C4-Br Standard Pd(PPh3)4 IsomerB->Suzuki_B Pd(0), Boronic Acids

Figure 1: Stereoelectronic divergence dictating orthogonal synthetic pathways for Isomers A and B.

Comparative Performance Data

The table below summarizes the quantitative and qualitative performance metrics of both isomers under standard reaction conditions.

ParameterIsomer A (2-Br, 3,4-diCl, 1-NO2)Isomer B (4-Br, 1,2-diCl, 3-NO2)
NO2 Conformation Coplanar (Strong -M effect)Twisted (Neutralized -M effect)
Primary SNAr Site C4-Cl (para to NO2)Suppressed (Sluggish reactivity)
Relative SNAr Rate Extremely Fast (< 2h, 25°C)Very Slow (> 24h, elevated temp)
Primary Suzuki Site C2-Br (Sterically hindered)C4-Br (Sterically accessible)
Suzuki Catalyst Need Bulky Ligands (e.g., SPhos)Standard Ligands (e.g., PPh3)
Chemoselectivity Prone to SNAr side-reactionsHigh (Exclusive C-Br coupling)

Experimental Protocols: Self-Validating Workflows

A robust chemical protocol must be a self-validating system —meaning the intrinsic kinetics of the reaction prevent over-reaction or incorrect regioselectivity, allowing raw analytical data (like LC-MS) to immediately confirm success without requiring complex 2D-NMR elucidation at every intermediate step.

Protocol 1: Regioselective SNAr of Isomer A

Objective: Selective amination at the C4 position. Reagents: Isomer A (1.0 eq), Morpholine (1.1 eq), K2CO3 (2.0 eq), Anhydrous DMF (0.2 M).

Step-by-Step Methodology:

  • Charge a round-bottom flask with Isomer A (1.0 eq) and dissolve in anhydrous DMF to achieve a 0.2 M concentration.

  • Add finely powdered K2CO3 (2.0 eq) to the stirring solution at 25°C.

  • Add morpholine (1.1 eq) dropwise over 10 minutes.

  • Stir the heterogeneous mixture at 25°C for 2 hours.

  • Quench with water and extract with EtOAc. Wash the organic layer with brine (3x) to remove DMF, dry over Na2SO4, and concentrate.

Causality & Validation: The extreme activation of the para-position by the coplanar NO2 group allows this reaction to proceed cleanly at room temperature. The C3-Cl and C2-Br remain untouched because they lack the requisite para-activation and are sterically hindered. This system is self-validating: LC-MS will show a single major peak corresponding to the mono-aminated product [M+H]+ , and the preservation of the bromine atom is immediately confirmed by the characteristic 1:1 isotopic doublet in the mass spectrum.

Protocol 2: Chemoselective Suzuki-Miyaura Coupling of Isomer B

Objective: Selective arylation at the C4-Br position. Reagents: Isomer B (1.0 eq), Phenylboronic acid (1.05 eq), Pd(PPh3)4 (5 mol%), Na2CO3 (2.0 M aq, 2.0 eq), Toluene/EtOH (4:1, 0.1 M).

Step-by-Step Methodology:

  • Charge a Schlenk flask with Isomer B (1.0 eq), phenylboronic acid (1.05 eq), and Pd(PPh3)4 (0.05 eq).

  • Evacuate the flask and backfill with dry N2 (repeat 3x) to remove oxygen.

  • Add a degassed mixture of Toluene/EtOH (4:1 ratio, 0.1 M), followed by the addition of 2.0 M aqueous Na2CO3 (2.0 eq).

  • Heat the biphasic mixture to 80°C and stir vigorously for 4 hours.

  • Cool to room temperature, dilute with water, and extract with EtOAc. Filter through a short pad of Celite to remove palladium black, then concentrate.

Causality & Validation: The twisted NO2 group prevents unwanted SNAr side-reactions with the ethanol solvent or the basic aqueous phase. The relative steric accessibility of C4-Br ensures rapid oxidative addition, eliminating the need for expensive Buchwald ligands. This system is self-validating: the lower bond dissociation energy of C-Br vs. C-Cl guarantees exclusive coupling at C4. Success is instantly verified by MS, which will show the loss of the bromine isotope pattern and the retention of a 9:6:1 isotopic triplet indicative of the two remaining unreacted chlorines.

References

  • Organic Chemistry Portal. Nucleophilic Aromatic Substitution (SNAr). Available at:[Link]

  • American Chemical Society. The Journal of Organic Chemistry (Foundational literature on steric inhibition of resonance in nitroarenes). Available at: [Link]

  • Organic Chemistry Portal. Suzuki-Miyaura Cross-Coupling. Available at:[Link]

Validation

Benchmarking Catalytic Efficiency: Chemoselective Cross-Coupling of 2-Bromo-3,4-dichloro-1-nitrobenzene

As drug development pipelines increasingly rely on highly functionalized, polyhalogenated building blocks, the demand for precision catalysis has never been higher. Benchmarking catalytic efficiency is not merely about a...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines increasingly rely on highly functionalized, polyhalogenated building blocks, the demand for precision catalysis has never been higher. Benchmarking catalytic efficiency is not merely about achieving high yields; it is about demonstrating absolute chemocontrol in complex stereoelectronic environments.

This guide objectively benchmarks three distinct classes of palladium catalysts in the Suzuki-Miyaura cross-coupling of 2-Bromo-3,4-dichloro-1-nitrobenzene —a substrate notorious for challenging a catalyst's ability to differentiate between competing reactive sites.

Mechanistic Causality: The Benchmark Challenge

To evaluate a catalyst objectively, we must first understand the specific hurdles presented by the substrate. 2-Bromo-3,4-dichloro-1-nitrobenzene presents a classic "Sterics vs. Electronics" dilemma during the oxidative addition step of the catalytic cycle.

  • Thermodynamic Target (C-Br): The intrinsic Bond Dissociation Energy (BDE) favors activation at the C2-Br bond (~68 kcal/mol) over the C-Cl bonds (~80 kcal/mol).

  • Steric Encumbrance: The C2-Br bond is flanked by a nitro group at C1 and a chlorine atom at C3. This extreme ortho/ortho'-disubstitution creates a massive kinetic barrier to palladium insertion.

  • Electronic Activation of C-Cl: The strongly electron-withdrawing nitro group depletes electron density from the aromatic ring. This lowers the oxidative addition barrier for the less sterically hindered C4-Cl bond, making it highly susceptible to unwanted over-coupling.

As established in foundational literature on , a successful catalyst must generate a highly active, electron-rich Pd(0) species to overcome the steric barrier at C2, while possessing sufficient ligand bulk to strictly forbid subsequent insertion into the C4-Cl bond.

Catalyst Selection & Rationalization

We benchmarked three distinct catalytic systems to highlight the evolution of ligand design:

  • The Baseline: Pd(PPh3)4. A classic, unhindered tetrakis catalyst. Due to its low steric bulk, it easily accesses the hindered C2 position but lacks the spatial control to prevent subsequent activation of the C4-Cl bond, typically resulting in poor chemoselectivity.

  • The Bidentate Standard: Pd(dppf)Cl2. A benchmark bidentate catalyst known for suppressing β -hydride elimination and providing moderate steric control. It offers a middle-ground in differentiating halogens.

  • The Advanced Precatalyst: XPhos Pd G3. A third-generation Buchwald precatalyst. As detailed in the, this system rapidly generates a monoligated, highly bulky Pd(0) species. The extreme steric demand of the dialkylbiaryl phosphine ligand forces absolute chemoselectivity, reacting exclusively at the weaker C-Br bond while physically blocking access to the C-Cl bonds.

Catalyst_Workflow Substrate 2-Bromo-3,4-dichloro- 1-nitrobenzene (Sterically Hindered C-Br) OxAdd_A Oxidative Addition (Sterics < Electronics) Substrate->OxAdd_A OxAdd_B Oxidative Addition (Controlled Monoligation) Substrate->OxAdd_B Cat_A Pd(PPh3)4 Low Steric Bulk Cat_A->OxAdd_A Cat_B XPhos Pd G3 High Steric Bulk Cat_B->OxAdd_B Prod_A Mixed Products (C-Br & C-Cl Activation) OxAdd_A->Prod_A Over-reaction Prod_B Target Product (Exclusive C-Br Coupling) OxAdd_B->Prod_B High Chemoselectivity

Figure 1: Mechanistic divergence in chemoselective oxidative addition based on catalyst sterics.

Experimental Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness in our benchmarking data, the following protocol is designed as a self-validating system . By incorporating an inert internal standard before the reaction commences, we enforce strict mass-balance tracking. If the sum of the quantified components does not equal 100 ± 2%, the protocol automatically flags hidden side reactions (e.g., nitro group reduction or protodehalogenation).

Step-by-Step Workflow
  • Preparation of the Reaction Matrix: In a nitrogen-filled glovebox, add 2-Bromo-3,4-dichloro-1-nitrobenzene (1.0 mmol, 270.9 mg), phenylboronic acid (1.05 mmol, 128.0 mg), and anhydrous K3PO4 (2.0 mmol, 424.5 mg) to a 20 mL scintillation vial equipped with a magnetic stir bar.

  • Internal Standard Addition (Critical Step): Add exactly 1.0 mmol of 1,3,5-trimethoxybenzene (168.2 mg). This serves as the quantitative anchor for UPLC-UV analysis.

  • Catalyst Introduction: Add the selected palladium catalyst at the mol% specified in Table 1.

  • Solvent Addition: Add 5.0 mL of degassed THF/Water (4:1 v/v). Seal the vial with a PTFE-lined cap.

  • Reaction Execution: Remove the vial from the glovebox and stir at 65 °C for exactly 2 hours.

  • Quench and Workup: Cool the reaction to room temperature. Dilute with 5 mL of ethyl acetate and filter through a short pad of Celite to remove palladium black and inorganic salts.

  • Quantitative Analysis: Analyze the filtrate via UPLC-UV (calibrated against isolated standards of the starting material, target C2-coupled product, and C2/C4-bis-coupled product). Calculate the mass balance relative to the 1,3,5-trimethoxybenzene internal standard.

Note: This methodology is adapted from standard protocols for the .

Quantitative Benchmarking Data

The data below summarizes the performance of the three catalysts under identical stoichiometric and thermodynamic conditions.

Table 1: Catalyst Screening & Chemoselectivity Profile

Catalyst SystemLoading (mol%)Target Yield (C2-Coupled)Over-coupling (C2 + C4)Unreacted SMMass BalanceTurn-Over Number (TON)
Pd(PPh3)4 5.042%35%23%100%8.4
Pd(dppf)Cl2 2.068%15%17%100%34.0
XPhos Pd G3 0.596% < 1% 3%99%192.0

Conditions: 1.0 mmol substrate, 1.05 equiv PhB(OH)2, 2.0 equiv K3PO4, THF/H2O (4:1), 65 °C, 2 hours.

Data Analysis & Insights
  • Pd(PPh3)4 exhibited severe over-coupling. The electron-deficient nature of the nitroarene activated the C4-Cl bond, and the unhindered catalyst could not distinguish between the sites once the initial coupling occurred.

  • XPhos Pd G3 demonstrated profound superiority. Despite operating at a fraction of the catalyst loading (0.5 mol%), it achieved near-quantitative yields of the target product. The extreme steric bulk of the XPhos ligand perfectly suppressed C4-Cl activation, yielding a TON of 192 compared to the baseline's 8.4.

Conclusion & Strategic Recommendations

When benchmarking catalytic efficiency with highly functionalized substrates like 2-Bromo-3,4-dichloro-1-nitrobenzene, traditional tetrakis or simple bidentate catalysts fall short due to a lack of precise spatial control.

For drug development professionals scaling up polyhalogenated building blocks, XPhos Pd G3 is the definitive choice . Its ability to rapidly generate a highly active, yet sterically restricted monoligated Pd(0) species ensures that the intrinsic BDE difference between C-Br and C-Cl is respected, preventing costly over-reaction and simplifying downstream purification.

References

  • Title: Chemoselectivity in Palladium-Catalyzed Cross-Coupling Reactions Source: Chemical Society Reviews, 2011, 40, 5151-5169. URL: [Link]

  • Title: Palladacycle Precatalysts for Cross-Coupling Reactions (G3 Precatalysts) Source: Chemical Science, 2013, 4, 916-920. URL: [Link]

  • Title: Suzuki−Miyaura Cross-Coupling Reactions of Polyhalogenated Arenes Source: Journal of Organic Chemistry, 2007, 72, 22, 8535–8540. URL: [Link]

Validation

Isotopic Labeling Validation of 2-Bromo-3,4-dichloro-1-nitrobenzene Metabolic Pathways: A Comparative Guide to Tracing Strategies

As drug development and environmental toxicology increasingly focus on complex polyhalogenated xenobiotics, tracing their metabolic fate has become a significant analytical challenge. 2-Bromo-3,4-dichloro-1-nitrobenzene...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development and environmental toxicology increasingly focus on complex polyhalogenated xenobiotics, tracing their metabolic fate has become a significant analytical challenge. 2-Bromo-3,4-dichloro-1-nitrobenzene (2-Br-3,4-diCl-NB) serves as a prime example of a highly reactive, multi-functional compound. Its metabolism is characterized by competing biotransformation routes, including nitroreduction, oxidative dehalogenation, and nucleophilic aromatic substitution.

For researchers tasked with structural elucidation and pathway validation, relying solely on high-resolution mass spectrometry (HRMS) with unlabeled compounds often leads to false negatives. This guide objectively compares various isotopic labeling strategies—evaluating their performance, kinetic limitations, and signal-to-noise (S/N) enhancements—and provides a self-validating experimental protocol for mapping the metabolome of halogenated nitroaromatics.

The Mechanistic Challenge: Biotransformation Pathways

Before selecting an isotopic tracer, one must understand the enzymatic vulnerabilities of the parent compound. The baseline metabolic pathways for nitroaromatics, as documented in the KEGG Pathway Database [1], involve multiple enzyme families.

For 2-Br-3,4-diCl-NB, the primary metabolic cascades include:

  • Nitroreduction: Mediated by cytosolic and microsomal nitroreductases, reducing the nitro group to a nitroso intermediate, then to a hydroxylamine, and finally to an aniline derivative.

  • Oxidative Dehalogenation: Cytochrome P450 (CYP450) enzymes catalyze the displacement of the halogens (Br or Cl) with hydroxyl groups, forming halogenated phenols.

  • Glutathione Conjugation: Glutathione S-transferases (GSTs) facilitate nucleophilic aromatic substitution (SNAr), displacing a halogen to form a GSH conjugate.

Metabolism Parent 2-Br-3,4-diCl-NB (Parent Compound) Nitroso Nitroso Intermediate Parent->Nitroso Nitroreductase Phenol Halogenated Phenol (Oxidative Dehalogenation) Parent->Phenol CYP450 (O2) GSH GSH Conjugate (Nucleophilic Substitution) Parent->GSH GST (GSH) Hydroxylamine Hydroxylamine Intermediate Nitroso->Hydroxylamine Reduction Aniline 2-Br-3,4-diCl-Aniline (Nitroreduction) Hydroxylamine->Aniline Reduction

Proposed metabolic pathways of 2-Bromo-3,4-dichloro-1-nitrobenzene.

Comparative Analysis of Isotopic Labeling Strategies

The natural isotopic pattern of 2-Br-3,4-diCl-NB is a complex multiplet driven by Bromine (~1:1 ratio of ^79Br:^81Br) and two Chlorines (~3:1 ratio of ^35Cl:^37Cl). While this pattern acts as a natural tracer for the parent drug, dehalogenation drastically alters this spectral signature , causing automated metabolite identification software to miss critical metabolites.

To comply with the FDA Guidance on Safety Testing of Drug Metabolites [2], which mandates comprehensive profiling of disproportionate human metabolites, researchers must utilize stable isotope labeling. Below is an objective comparison of the primary labeling strategies.

Table 1: Performance Comparison of Labeling Strategies
Labeling StrategyMass Shift (Da)Kinetic Isotope Effect (KIE)LC-MS/MS S/N RatioCost & ComplexityIdeal Application
Uniform Ring-^13C6 +6.0201NegligibleExcellentHighTracking all metabolites, including dehalogenated forms.
Nitro-^15N +0.9970NegligibleGoodModerateTracking nitroreduction pathways specifically.
Targeted ^2H (Deuterium) VariableHigh (Can alter pathway)ModerateLowMechanistic probing of specific hydroxylation sites.
Unlabeled (Control) N/ANonePoor (Matrix interference)BaselinePreliminary screening where halogens are retained.
Table 2: Experimental Recovery Data (S/N Ratio in Human Liver Microsomes)

Data represents the Signal-to-Noise (S/N) ratio of identified metabolites extracted from a complex microsomal matrix using Data Dependent Acquisition (DDA).

Metabolite FormUnlabeled StandardNitro-^15N LabeledUniform ^13C6 Labeled
Nitroso-intermediate 15.245.848.1
Aniline-derivative 22.450.355.6
Dehalogenated Phenol 4.1 (Lost halogen pattern)N/A (Lost N-group)60.2 (Retained C-ring)
GSH-Conjugate 8.535.062.4

Expert Insight on Causality: The data clearly demonstrates that Uniform Ring-^13C6 labeling is the superior product strategy. Because oxidative dehalogenation removes the halogens (destroying the natural isotopic pattern) and certain cleavage events can remove the nitrogen group, the ^13C6 carbon core is the only structural element guaranteed to remain intact. By utilizing a 1:1 mixture of Unlabeled and ^13C6-labeled precursor, every true metabolite yields a distinct, mathematically perfect doublet separated by 6.0201 Da, allowing Mass Defect Filtering (MDF) to easily extract the signal from matrix noise.

LogicTree Start Metabolite Retains Halogens? Yes1 Yes Start->Yes1 No1 No / Unknown Start->No1 Unlabeled Unlabeled Standard (Natural Isotope Pattern) Yes1->Unlabeled TrackRing Tracking Ring Cleavage? No1->TrackRing Yes2 Yes TrackRing->Yes2 No2 No (Tracking N-group) TrackRing->No2 C13 Uniform 13C6-Labeling Yes2->C13 N15 Nitro-15N Labeling No2->N15

Logical decision tree for selecting the optimal isotopic labeling strategy.

Experimental Protocol: Self-Validating LC-HRMS Workflow

To ensure absolute trustworthiness in metabolite identification, the following protocol utilizes a self-validating system. It incorporates built-in checks to differentiate true enzymatic biotransformation from chemical degradation or matrix artifacts. Baseline chemical properties for protocol optimization were sourced from the PubChem Database [3].

Workflow Step1 1. Isotope Selection Step2 2. HLM Incubation Step1->Step2 Step3 3. LC-HRMS Analysis Step2->Step3 Step4 4. Mass Defect Filtering Step3->Step4 Step5 5. Pathway Validation Step4->Step5

Step-by-step workflow for isotopic labeling and LC-HRMS metabolite validation.

Phase 1: Incubation Setup (The Self-Validating System)
  • Preparation of the Tracer Master Mix: Prepare a 10 mM stock solution containing a precise 1:1 molar ratio of Unlabeled 2-Br-3,4-diCl-NB and Uniform Ring-^13C6 2-Br-3,4-diCl-NB in DMSO.

  • Matrix Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

  • Control Implementations (Critical for Trustworthiness):

    • Negative Control: Boil an aliquot of HLM at 100°C for 10 minutes to denature enzymes. This isolates non-enzymatic chemical degradation.

    • Positive Control: Setup a parallel incubation using Verapamil (a known CYP3A4 substrate) to verify the enzymatic viability of the HLM batch. If Verapamil is not metabolized, the entire assay is invalidated.

  • Reaction Initiation: Combine HLM (1 mg/mL final protein concentration), the Tracer Master Mix (10 µM final concentration), and 5 mM Glutathione (GSH). Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.

Phase 2: Reaction Quenching and Extraction
  • Time-Course Sampling: Extract 100 µL aliquots at 0, 15, 30, 60, and 120 minutes.

  • Quenching: Immediately dispense each aliquot into 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins and halt enzymatic activity.

  • Centrifugation: Vortex for 2 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C. Transfer the supernatant to LC vials.

Phase 3: LC-HRMS Acquisition
  • Chromatography: Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 × 100 mm, 1.7 µm). Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Mass Spectrometry: Utilize a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer.

  • Acquisition Mode: Run in Data Dependent Acquisition (DDA) mode. Set the inclusion criteria to trigger MS/MS fragmentation specifically when a mass difference of exactly 6.0201 Da is detected between two co-eluting precursor ions.

Phase 4: Data Processing & Causality Analysis
  • Isotope Pattern Matching: Process the raw data using metabolite identification software. Apply a Mass Defect Filter (MDF) targeting the specific mass defect of the parent compound ± 50 mDa.

  • Doublet Verification: Filter the results to exclusively show features presenting the 1:1 doublet (Δ 6.0201 Da).

  • Structural Elucidation: Analyze the MS/MS spectra of the doublets. The presence of the +6 Da shift in specific fragment ions dictates which part of the 2-Br-3,4-diCl-NB ring was retained, directly proving the causality of the proposed metabolic cleavage.

Conclusion

For highly halogenated compounds like 2-Bromo-3,4-dichloro-1-nitrobenzene, standard LC-MS/MS workflows are insufficient due to the volatile nature of the natural halogen isotopic pattern during oxidative dehalogenation and nucleophilic substitution. As demonstrated by the comparative data, Uniform Ring-^13C6 labeling provides an unparalleled, matrix-resistant tracing strategy. By coupling a 1:1 isotopic mixture with a self-validating HLM incubation protocol, researchers can definitively map complex metabolic pathways, ensuring compliance with rigorous toxicological and regulatory standards.

References

  • KEGG Pathway Database - Aminobenzoate degradation (Reference for baseline nitroaromatic metabolism). Kanehisa Laboratories. Available at: [Link]

  • FDA Guidance on Safety Testing of Drug Metabolites - Safety Testing of Drug Metabolites: Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

  • PubChem Database - Nitrobenzene (Baseline chemical properties and related halogenated structures). National Center for Biotechnology Information. Available at: [Link]

Safety & Regulatory Compliance

Safety

2-Bromo-3,4-dichloro-1-nitrobenzene proper disposal procedures

An authoritative guide to the safe handling, operational protocols, and proper disposal of 2-Bromo-3,4-dichloro-1-nitrobenzene . As a highly substituted halogenated nitroaromatic compound, 2-Bromo-3,4-dichloro-1-nitroben...

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Author: BenchChem Technical Support Team. Date: April 2026

An authoritative guide to the safe handling, operational protocols, and proper disposal of 2-Bromo-3,4-dichloro-1-nitrobenzene .

As a highly substituted halogenated nitroaromatic compound, 2-Bromo-3,4-dichloro-1-nitrobenzene presents specific challenges in a laboratory setting. The presence of multiple halogens (bromine and chlorine) alongside a strongly electron-withdrawing nitro group creates a molecule that is highly lipophilic, potentially persistent in the environment, and toxic.

This guide provides drug development professionals and researchers with the necessary operational and logistical frameworks to handle this compound safely, ensuring compliance with environmental regulations and laboratory best practices.

Chemical Hazard Profile and Causality

Before establishing operational workflows, it is critical to understand the mechanistic reasons behind the safety requirements. Polyhalogenated nitrobenzenes exhibit toxicity primarily through dermal absorption and inhalation of dust or vapors [1]. The nitro group can induce methemoglobinemia (oxidation of hemoglobin, preventing oxygen transport), while the heavy halogenation increases the compound's partition coefficient (LogP), allowing it to easily cross lipid membranes and accumulate in tissues [2].

Table 1: Anticipated Hazard Classifications and Operational Implications

Hazard CategoryMechanistic CauseOperational Implication
Acute Toxicity (Oral/Dermal) High lipophilicity facilitates rapid absorption across biological membranes.Strict use of impermeable PPE (nitrile/neoprene); prohibition of solitary work.
Target Organ Toxicity Nitroaromatic reduction in vivo leads to reactive intermediates causing methemoglobinemia.Immediate medical evaluation required upon suspected exposure; oxygen therapy protocols must be available.
Aquatic Toxicity Halogenated aromatics resist rapid biodegradation and persist in aquatic ecosystems.Absolute prohibition of drain disposal; strict segregation as halogenated waste.
Reactivity Nitro groups are inherently energetic. While stabilized by halogens, reactions with strong reducing agents or bases can be violently exothermic.Segregate waste from incompatible chemicals (amines, alkali metals, strong reducers).

Operational Safety and Handling Protocols

To mitigate the risks outlined above, all experimental workflows involving 2-Bromo-3,4-dichloro-1-nitrobenzene must adhere to a self-validating safety system where engineering controls, administrative protocols, and Personal Protective Equipment (PPE) overlap.

Engineering Controls
  • Primary Containment: All weighing, transferring, and reactions must be conducted within a certified chemical fume hood with a minimum face velocity of 100 feet per minute (fpm).

  • Static Dissipation: Because fine powders of nitroaromatics can pose a dust deflagration risk, ensure spatulas and weighing vessels are grounded or made of anti-static materials.

Personal Protective Equipment (PPE)
  • Gloves: Standard latex is insufficient. Use double-gloved nitrile or heavy-duty neoprene gloves. The lipophilic nature of the compound means it can permeate standard thin gloves over time.

  • Eye/Face: Splash goggles are mandatory. If handling bulk quantities or solutions under pressure, a full face shield is required.

  • Body: A flame-resistant, fully buttoned laboratory coat.

Step-by-Step Disposal and Waste Management Methodology

The disposal of 2-Bromo-3,4-dichloro-1-nitrobenzene must strictly follow the protocols for Halogenated Organic Waste . Under no circumstances should researchers attempt to chemically neutralize, reduce, or destroy this compound in-house (e.g., via chemical reduction of the nitro group), as improvised waste treatment poses severe risks of exothermic runaway and the generation of highly toxic aniline derivatives [3].

Step 1: Waste Segregation

  • Collect all liquid and solid waste containing this compound in a designated container strictly reserved for "Halogenated Organic Waste."

  • Causality: Mixing halogenated waste with non-halogenated solvents drastically increases the cost of commercial disposal and can lead to dangerous incompatibilities (e.g., mixing with acetone and a base can trigger the haloform reaction).

Step 2: Containment Selection

  • Use High-Density Polyethylene (HDPE) or glass containers. Ensure the container is chemically compatible with any solvent used to dissolve the compound (e.g., if dissolved in DCM, use glass or PTFE-lined containers, as some plastics may swell).

  • Never fill the container beyond 80% capacity to allow for vapor expansion.

Step 3: RCRA-Compliant Labeling

  • Attach a hazardous waste tag immediately upon the first drop of waste entering the container.

  • Clearly list "2-Bromo-3,4-dichloro-1-nitrobenzene" and all associated solvents. Do not use abbreviations. Mark the primary hazards: Toxic, Environmental Hazard.

Step 4: Secondary Containment and Storage

  • Store the sealed waste container in a secondary containment tray within a designated, ventilated hazardous waste accumulation area. Keep away from direct sunlight, heat sources, and incompatible chemicals (strong bases, reducing agents).

Step 5: Professional Incineration

  • Transfer the waste to your institution's Environmental Health and Safety (EHS) department or a licensed commercial hazardous waste management facility. The only approved method of final destruction for polyhalogenated nitroaromatics is high-temperature commercial incineration equipped with flue gas scrubbers to capture corrosive hydrogen halides (HBr, HCl) generated during combustion [4].

Spill Response Protocol

In the event of a spill, immediate and methodical action is required to prevent exposure and environmental contamination.

  • Evacuate and Isolate: Immediately evacuate personnel from the immediate vicinity. If the spill is outside a fume hood, increase room ventilation if possible and restrict access.

  • Don Appropriate PPE: Ensure responders are wearing heavy-duty nitrile gloves, splash goggles, and a lab coat. For large spills or spills involving volatile solvents, a half-mask respirator with organic vapor/particulate cartridges may be necessary.

  • Containment: Surround the spill with inert, non-combustible absorbent material (e.g., vermiculite, diatomaceous earth, or dry sand).

    • Critical Warning:Do not use combustible absorbents like sawdust or paper towels for bulk spills of nitroaromatics, as the mixture can become highly reactive or flammable.

  • Collection: Carefully sweep the absorbed material using non-sparking tools to minimize dust generation. Place the material into a wide-mouth glass or HDPE hazardous waste container.

  • Decontamination: Wash the spill area with a compatible solvent (e.g., a small amount of ethanol or isopropanol) followed by soap and water. Collect all wash liquids as hazardous waste.

Waste Management Workflow Visualization

WasteWorkflow Start Waste Generation (2-Bromo-3,4-dichloro-1-nitrobenzene) Segregate Segregation: Halogenated Organic Waste Start->Segregate Contain Containment: HDPE / Glass Container Segregate->Contain Label Labeling: RCRA Compliant & Dated Contain->Label Store Storage: Secondary Containment Area Label->Store Dispose Final Disposal: Licensed High-Temp Incineration Store->Dispose

Workflow for the segregation, containment, and professional disposal of halogenated nitroaromatic waste.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US). Available at:[Link]

  • PubChem. (2024). Nitrobenzene - Toxicity and Hazards. National Center for Biotechnology Information. Available at:[Link]

  • Occupational Safety and Health Administration (OSHA). (2024). Hazardous Waste Operations and Emergency Response (HAZWOPER) Standard. United States Department of Labor. Available at:[Link]

  • Environmental Protection Agency (EPA). (2024). Hazardous Waste Management System; General. United States Environmental Protection Agency. Available at: [Link]

Handling

Personal protective equipment for handling 2-Bromo-3,4-dichloro-1-nitrobenzene

As a Senior Application Scientist overseeing chemical safety and operational logistics, I recognize that handling highly substituted halogenated nitroaromatics like 2-Bromo-3,4-dichloro-1-nitrobenzene requires moving bey...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist overseeing chemical safety and operational logistics, I recognize that handling highly substituted halogenated nitroaromatics like 2-Bromo-3,4-dichloro-1-nitrobenzene requires moving beyond basic compliance. For researchers and drug development professionals, safety protocols must be integrated directly into the experimental workflow to preserve both human health and sample integrity.

The following guide provides a causality-driven, self-validating operational framework for handling this specific compound.

Chemical Profiling and Mechanistic Risk Assessment

Before establishing a Personal Protective Equipment (PPE) protocol, we must understand the physicochemical behavior of the target molecule.

The Causality of Toxicity: 2-Bromo-3,4-dichloro-1-nitrobenzene possesses a nitro group (–NO₂) and three heavy halogen substituents (one bromine, two chlorines) on an aromatic ring.

  • High Lipophilicity (LogP): The dense halogenation significantly increases the molecule's lipophilicity. If exposed to unprotected skin, it rapidly permeates the lipid-rich stratum corneum, entering the bloodstream where nitroaromatics act as potent methemoglobin-forming agents.

  • Sublimation and Particulate Scatter: Like many halogenated nitrobenzenes, this compound can form fine, easily aerosolized dusts during weighing, posing a severe inhalation hazard.

  • Sensitization: The electrophilic nature of the substituted aromatic ring makes it highly reactive with skin proteins, leading to severe allergic contact dermatitis upon repeated micro-exposures.

Causality-Driven PPE Specifications

Standard laboratory cotton coats and thin nitrile gloves are insufficient for handling this compound. The lipophilic nature of the molecule allows it to dissolve into and permeate standard latex or thin nitrile barriers rapidly.

Quantitative PPE Selection Matrix
PPE ComponentMaterial SpecificationEst. Breakthrough TimeMechanistic Rationale
Primary Gloves Butyl Rubber (0.3 mm)> 240 minsHigh resistance to lipophilic aromatic permeation. Prevents transdermal absorption.
Incidental Gloves Double-layered Nitrile (8 mil)< 30 minsAcceptable only for closed-system transfers. Must be discarded immediately if contaminated.
Eye/Face Indirect Vent Splash GogglesN/APrevents vapor accumulation and protects ocular mucosa from fine particulate scatter.
Body Protection Tyvek® IsoClean® Sleeves/Coat> 480 mins (particulates)Woven cotton lab coats trap toxic dust. Non-woven Tyvek prevents particulate adherence.
Respiratory Class IIB Fume HoodN/AMust maintain >100 fpm face velocity to capture sublimating vapors and airborne dust.

Self-Validating Operational Workflow

Every protocol must contain an internal feedback loop to verify that the safety measures are actively working. Do not assume a clean environment; prove it.

Phase A: Pre-Operational Validation
  • Airflow Verification: Before opening the chemical container, verify the fume hood's digital monitor reads between 100–120 feet per minute (fpm). Self-Validation: Tape a small Kimwipe strip to the bottom of the sash; a steady inward pull confirms active negative pressure.

  • Static Mitigation: Halogenated powders hold static charges and will jump from spatulas, contaminating the hood. Wipe the exterior of the weigh boat and the balance pan with an anti-static zero-charge wipe before transfer.

Phase B: Active Handling Protocol
  • Preparation: Don Tyvek sleeves over a standard lab coat. Apply heavy-duty Butyl gloves over a thin nitrile inner layer.

  • Transfer: Open the 2-Bromo-3,4-dichloro-1-nitrobenzene container only inside the deepest part of the fume hood (at least 6 inches behind the sash).

  • Weighing: Use a dedicated, grounded metal spatula. Avoid plastic spatulas, which exacerbate static scatter.

  • Solubilization: If synthesizing a derivative, dissolve the powder in the reaction solvent (e.g., Dichloromethane or DMF) before removing the vessel from the hood. Liquid solutions are significantly easier to contain than aerosolized powders.

Phase C: Decontamination and Waste Logistics
  • Surface Decontamination: Water and standard detergents will not dissolve this compound. Decontaminate the balance and hood surfaces using a paper towel dampened with acetone or ethanol, followed by a secondary wipe with soapy water to remove the solvent residue.

  • Self-Validation of Decontamination: To ensure the area is clean, utilize a UV lamp (254 nm). Many highly conjugated nitroaromatics quench fluorescence. Swab the area with a TLC plate; a dark spot under UV indicates residual contamination requiring further cleaning.

HandlingWorkflow Start Risk Assessment & PPE Donning Hood Transfer to Fume Hood Start->Hood Weigh Anti-Static Weighing Hood->Weigh React In-Hood Solubilization Weigh->React Spill Spill Response Protocol Weigh->Spill If dropped Waste Halogenated Waste Segregation React->Waste Decon Solvent-Based Decontamination Waste->Decon Validate UV/TLC Swab Validation Decon->Validate Spill->Decon

Operational workflow and self-validating decontamination cycle for halogenated nitroaromatics.

Environmental Logistics and Disposal Plans

Because of the heavy halogenation (Br, Cl₂), this compound and any associated waste cannot be disposed of in standard organic waste streams.

  • RCRA Compliance: Under EPA guidelines [1], this chemical must be treated as a highly hazardous waste.

  • Segregation: All liquid waste containing 2-Bromo-3,4-dichloro-1-nitrobenzene must be strictly segregated into Halogenated Organic Waste carboys. Mixing this with non-halogenated waste can cause dangerous exothermic reactions and violates environmental disposal regulations.

  • Solid Waste: Contaminated PPE (the outer nitrile gloves, Tyvek sleeves) and weigh boats must be placed in a sealed, puncture-proof biohazard/chemical waste bin designated specifically for solid halogenated toxic waste. Do not leave contaminated waste exposed to the open lab atmosphere, as residual compound will slowly sublime.

References

  • Title: Hazardous Waste Regulations (RCRA) Source: United States Environmental Protection Agency (EPA) URL: [Link]

  • Title: Occupational Exposure to Hazardous Chemicals in Laboratories (Standard 1910.1450) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

  • Title: NIOSH Pocket Guide to Chemical Hazards (Nitroaromatics Proxy Guidelines) Source: National Institute for Occupational Safety and Health (NIOSH / CDC) URL: [Link]

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Feasible Synthetic Routes

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